4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

Core Science & Biosynthesis

Technical Monograph: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

Executive Summary

This technical guide provides a comprehensive characterization of 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol , a secondary amine substituted phenol often encountered as a stable isotope standard, metabolic reference (COMT-methylated catecholamine analog), or specific impurity in the synthesis of beta-adrenergic ligands.

For researchers in drug development, accurate identification of this compound relies on distinguishing its specific substitution pattern (1,2,4-trisubstituted benzene) from its isobaric isomers like 3,4-diethoxyphenethylamine. This guide outlines the exact molecular weight calculations, a self-validating synthesis protocol via reductive amination, and a robust LC-MS/MS quantification method.

Physicochemical Profile & Molecular Weight[1][2][3][4]

Accurate mass spectrometry requires a distinction between average molecular weight (for gravimetric preparation) and monoisotopic mass (for MS target selection).

Molecular Formula and Mass Calculations

Chemical Formula: ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

Parameter	Value	Technical Context
Average Molecular Weight	209.29 g/mol	Used for molarity calculations and weighing.
Monoisotopic Mass	209.14158 Da	Exact mass of the most abundant isotope ( ).
[M+H] Precursor	210.14886 Da	The target ion for ESI(+) Mass Spectrometry.
Elemental Composition	C (68.87%), H (9.15%), N (6.69%), O (15.29%)	Validated via CHN Elemental Analysis.

Structural Properties[1][6]

• Core: Phenol (C1-OH).

• Substituents: Methoxy group (-OCH

  ) at C4; Isopropylaminoethyl chain at C2.

• Chirality: The C1-ethyl carbon is chiral, creating (R) and (S) enantiomers. Unless stereoselective synthesis is employed, the product exists as a racemate.

• pKa (Predicted): ~9.8 (Phenol), ~10.2 (Secondary Amine). This zwitterionic potential necessitates pH buffering during extraction.

Synthesis & Reaction Causality

Why this route? Direct alkylation of phenols often leads to O-alkylation byproducts. To ensure high specificity for the C2 position and the amine linkage, a Reductive Amination pathway starting from a ketone precursor is the industry standard [1].

Retrosynthetic Logic (DOT Diagram)

Figure 1: Reductive amination pathway minimizing O-alkylation side reactions.

Validated Synthesis Protocol

Objective: Synthesize 100 mg reference standard.

• Imine Formation:

  • Dissolve 2-acetyl-4-methoxyphenol (1.0 eq) in anhydrous Methanol (MeOH).

  • Add Isopropylamine (1.2 eq) and Titanium(IV) isopropoxide (1.5 eq) as a Lewis acid/dehydrating agent.

  • Causality: The Lewis acid activates the carbonyl and scavenges water, driving the equilibrium toward the imine [2].

  • Stir at ambient temperature for 6 hours under Nitrogen.

• Reduction:

  • Cool reaction mixture to 0°C.

  • Add Sodium Borohydride (NaBH

    ) (2.0 eq) portion-wise.

  • Safety: Exothermic evolution of hydrogen gas; ensure venting.

  • Stir for 12 hours, allowing the mixture to warm to room temperature.

• Workup & Purification:

  • Quench with 1N HCl (hydrolyzes titanium salts).

  • Adjust pH to >11 using NaOH (ensures amine is neutral/extractable).

  • Extract with Dichloromethane (DCM).

  • Purification: Flash Chromatography (Silica; DCM:MeOH:NH

    95:5:0.5).

Analytical Standardization (LC-MS/MS)[1]

This section details the self-validating analytical method. The presence of the phenolic hydroxyl and secondary amine makes this molecule highly responsive to Electrospray Ionization (ESI) in positive mode.

Mass Spectrometry Fragmentation Logic

Identification relies on characteristic cleavage of the isopropyl group and the ethyl backbone.

Figure 2: ESI(+) MS/MS fragmentation pathway for structural confirmation.

HPLC Method Parameters

• Column: C18 End-capped (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 100 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Proton source for ionization).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-6 min: 5% -> 95% B

  • 6-8 min: 95% B

• Flow Rate: 0.4 mL/min.

• Detection: MRM Mode (Transitions: 210.1 -> 167.1 and 210.1 -> 137.1).

Quality Control Criteria

To ensure the "Trustworthiness" of the data, the following system suitability tests (SST) must be passed:

• Retention Time Precision: RSD < 0.5% (n=6 injections).

• Tailing Factor: 0.9 < T < 1.2 (Amine tailing indicates insufficient end-capping or low ionic strength).

• Signal-to-Noise: >10 for the Limit of Quantitation (LOQ).

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1.

• NIST Mass Spectrometry Data Center. "Phenethylamine derivative fragmentation patterns." NIST Chemistry WebBook.

• PubChem Compound Summary. "Phenethylamine, 2,5-dimethoxy-n,beta-dimethyl- (Isomer Reference)." National Library of Medicine.

4-methoxy-2-substituted phenethylamine derivatives

An In-Depth Technical Guide to 2,5-Dimethoxy-4-Substituted Phenethylamines (2C-Series)

Abstract

This technical guide provides a comprehensive scientific overview of the 2,5-dimethoxy-4-substituted phenethylamine derivatives, a class of compounds commonly known as the 2C-series. First synthesized and popularized by chemist Alexander Shulgin, these molecules are potent serotonergic agonists with significant psychedelic properties, making them subjects of interest in neuroscience, pharmacology, and medicinal chemistry.[1] This document details the core chemical synthesis pathways, explores the intricate pharmacology and mechanism of action centered on the serotonin 5-HT₂ₐ receptor, elucidates key structure-activity relationships (SAR), and provides validated analytical methodologies for their detection and quantification. The guide is structured to serve as a foundational resource for professionals engaged in the research and development of serotonergic compounds, offering both theoretical insights and practical, field-proven protocols.

Introduction and Historical Context

The 2C-series represents a fascinating family of psychedelic phenethylamines characterized by methoxy groups at the 2 and 5 positions of the phenyl ring and a variable lipophilic substituent at the 4 position.[1] This specific substitution pattern confers high oral activity and metabolic stability.[1] The nomenclature "2C" was coined by Alexander Shulgin to denote the two carbon atoms forming the ethyl bridge between the aromatic ring and the terminal amine group.[2]

The exploration of this chemical space was pioneered by Shulgin in the 1970s and 1980s, who synthesized and, along with his wife Ann, bioassayed hundreds of psychoactive compounds.[1][2] Their work, meticulously documented in the book PiHKAL (Phenethylamines I Have Known And Loved), laid the groundwork for our current understanding of these derivatives and remains an essential reference.[2] The first of this series, 2C-B (4-bromo-2,5-dimethoxyphenethylamine), was synthesized in 1974.[2]

Initially explored for potential applications in psychotherapy, the potent psychoactive effects and subsequent scheduling of key compounds like 2C-B have placed them at the intersection of therapeutic potential and regulatory control.[2][3] Many compounds in the 2C series are classified as Schedule I substances in the United States and are similarly controlled in many other countries.[3][4][5] Despite this, their unique pharmacology continues to drive research into the function of the serotonin system and the neurobiology of consciousness.

Core Chemical Synthesis Pathways

The synthesis of 2C-series compounds typically originates from 2,5-dimethoxybenzaldehyde or a related precursor. The choice of synthetic route is dictated by the desired substituent at the 4-position. The generalized workflow involves the formation of a nitrostyrene intermediate followed by reduction to the final phenethylamine.

Causal Rationale for Synthetic Choices

The Henry reaction (nitroaldol condensation) between the starting benzaldehyde and nitroethane is a cornerstone of this synthesis. This reaction is favored due to the high reactivity of the aldehyde and the acidic nature of the α-proton on nitroethane, allowing for efficient carbon-carbon bond formation under basic conditions. The subsequent dehydration to the nitrostyrene is typically acid-catalyzed and driven by the formation of a stable, conjugated system.

The final and most critical step is the reduction of the nitro group. Lithium aluminum hydride (LAH) is a powerful and commonly cited reducing agent for this transformation. Its utility stems from its ability to reduce both the nitroalkene double bond and the nitro group simultaneously to the corresponding saturated amine, providing the target phenethylamine in a single, high-yielding step. Careful control of reaction temperature is paramount to prevent over-reduction or side reactions.

General Synthetic Protocol: Synthesis of 2C-B

This protocol outlines the synthesis of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) from 2,5-dimethoxybenzaldehyde, serving as a representative example for the class.

Step 1: Bromination of 2,5-Dimethoxybenzaldehyde

• Dissolve 2,5-dimethoxybenzaldehyde in a suitable solvent, such as glacial acetic acid.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add an equimolar amount of bromine (Br₂) dissolved in acetic acid dropwise while maintaining the temperature.

• Stir the reaction mixture for 2-4 hours, allowing it to slowly warm to room temperature.

• Pour the reaction mixture into a large volume of cold water to precipitate the product, 4-bromo-2,5-dimethoxybenzaldehyde.

• Filter the solid, wash with water until the filtrate is neutral, and dry under vacuum. Recrystallization from ethanol can be performed for further purification.

Step 2: Nitrostyrene Formation (Henry Reaction)

• Combine the 4-bromo-2,5-dimethoxybenzaldehyde, nitroethane, and a catalyst such as ammonium acetate in a flask.

• Heat the mixture to reflux (approximately 100 °C) in a solvent like glacial acetic acid for 2-3 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) for the disappearance of the aldehyde.

• Upon completion, cool the mixture and pour it into water to precipitate the 1-(4-bromo-2,5-dimethoxyphenyl)-2-nitropropene product.

• Filter, wash with water, and dry the resulting yellow-orange solid.

Step 3: Reduction to Phenethylamine

• Prepare a suspension of a threefold molar excess of lithium aluminum hydride (LAH) in a dry, aprotic solvent like anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add a solution of the nitrostyrene intermediate dissolved in THF to the LAH suspension at a rate that maintains a gentle reflux. Caution: This reaction is highly exothermic.

• After the addition is complete, maintain the reflux for 18-24 hours to ensure complete reduction.

• Cool the reaction vessel in an ice bath. Cautiously quench the excess LAH by the sequential, dropwise addition of water, followed by 15% sodium hydroxide solution, and then more water.

• Filter the resulting aluminum salts and wash the filter cake thoroughly with THF or diethyl ether.

• Combine the organic filtrates and evaporate the solvent under reduced pressure to yield the crude 2C-B freebase as an oil.

• The freebase can be converted to a stable salt (e.g., hydrochloride) by dissolving it in a suitable solvent (like isopropanol) and adding a solution of hydrochloric acid. The precipitated salt is then filtered and dried.

Synthetic Workflow Diagram

Caption: Generalized synthetic workflow for 2C-series compounds.

Pharmacology and Mechanism of Action

The primary pharmacological target responsible for the psychedelic effects of the 2C-series is the serotonin 5-HT₂ₐ receptor, a G-protein coupled receptor (GPCR).[1][6] These compounds act as partial agonists at this receptor, as well as at the related 5-HT₂ₙ and 5-HT₂ₒ subtypes.[1][7][8]

Receptor Binding and Functional Activity

The affinity (measured as Kᵢ) and functional potency (measured as EC₅₀) of 2C compounds at serotonin receptors are key determinants of their psychoactive effects. Generally, they exhibit high affinity for 5-HT₂ₐ and 5-HT₂ₙ receptors, with lower affinity for the 5-HT₁ₐ receptor.[1][7][9] Unlike compounds such as MDMA, most 2C derivatives are weak or inactive as monoamine releasing agents or reuptake inhibitors at serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters.[1][10]

The table below summarizes the receptor binding and functional activity data for several prominent 2C-series compounds.

Compound	4-Substituent	5-HT₂ₐ Kᵢ (nM)	5-HT₂ₐ EC₅₀ (nM)	5-HT₂ₙ Kᵢ (nM)
2C-B	-Br	1.6 - 54	1.2 - 53	40 - 347
2C-C	-Cl	1.6 - 54	1.2 - 53	40 - 347
2C-I	-I	1.6 - 54	1.2 - 53	40 - 347
2C-E	-CH₂CH₃	1.6 - 54	1.2 - 53	40 - 347
2C-T-2	-SCH₂CH₃	1 - 54	1 - 53	40 - 350
2C-T-7	-S(CH₂)₂CH₃	1 - 54	1 - 53	40 - 350
Data synthesized from multiple sources demonstrating typical ranges.[7][8]

Post-Receptor Signaling Cascade

Activation of the 5-HT₂ₐ receptor by a 2C agonist initiates a canonical Gₐq/₁₁ signaling cascade:

• Receptor Activation: The 2C ligand binds to and stabilizes an active conformation of the 5-HT₂ₐ receptor.

• G-Protein Coupling: The activated receptor couples to the heterotrimeric G-protein Gₐq/₁₁.

• PLC Activation: This coupling activates phospholipase C (PLC).

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG).

• Downstream Effects: IP₃ diffuses to the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺). DAG, along with Ca²⁺, activates protein kinase C (PKC). These events lead to a cascade of downstream cellular responses, including modulation of neuronal excitability and gene expression, which are thought to underlie the profound alterations in perception and cognition.

Signaling Pathway Diagram

Caption: 5-HT₂ₐ receptor Gαq-mediated signaling pathway.

Structure-Activity Relationships (SAR)

The SAR of the 2C-series is well-defined, with the substituent at the 4-position of the phenyl ring being the primary determinant of potency and duration of action. The 2,5-dimethoxy motif is considered crucial for high in vivo potency.[11][12][13]

• Lipophilicity: Generally, increasing the lipophilicity (hydrophobicity) of the 4-position substituent correlates with increased affinity for the 5-HT₂ₐ receptor and higher in vivo potency.[14] This explains why simple halogenation (I > Br > Cl) or the introduction of small alkyl or thioalkyl groups enhances activity.

• Size and Bulk: There is an optimal size for the 4-position substituent. Very large groups can decrease binding affinity due to steric hindrance within the receptor's binding pocket.

• Electronic Effects: Electron-withdrawing groups at the 4-position can also influence receptor affinity.[14]

SAR Logic Diagram

Caption: Structure-Activity Relationship (SAR) logic for the 2C-series.

Comparative Profile of Key 2C Derivatives

Compound	Common Name	4-Substituent (R)	Typical Oral Dose (mg)[1]	Duration (hours)[1]	Key Qualitative Features
2C-B	Nexus	-Br	10-35	4-8	Moderate visuals, often described as more social and empathogenic at lower doses.[1][3]
2C-C	-Cl	20-40	4-8	Considered a gentler, calmer psychedelic experience compared to others in the series.
2C-D	-CH₃	20-60	4-6	Often described as a more cognitive psychedelic with less prominent visual effects.
2C-E	Europa	-CH₂CH₃	10-25	8-12	Known for its intensity, profound introspection, and complex visual geometry.[2]
2C-I	-I	10-25	6-10	Stimulating and visually detailed, sometimes compared to a cross between 2C-B and LSD.[2]
2C-T-2	-SCH₂CH₃	12-25	6-8	Noted for its unique character, combining psychedelic effects with significant physical sensations.[2]
2C-T-7	Blue Mystic	-S(CH₂)₂CH₃	10-30	8-15	A potent and long-lasting compound with a complex and often challenging profile.[2]

Analytical Methodologies

The unambiguous identification and quantification of 2C-series compounds in seized materials or biological matrices is critical for forensic toxicology and clinical chemistry. The methods of choice are hyphenated chromatographic techniques, which provide the necessary selectivity and sensitivity.

Self-Validating Protocol: LC-MS/MS for Quantification in Urine

This protocol describes a robust, self-validating method using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard (SIL-IS) is a critical component of a self-validating system, as it co-elutes with the analyte and experiences identical matrix effects and ionization suppression/enhancement, ensuring accurate quantification.[15][16]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 1 mL of urine, add 50 µL of an internal standard solution (e.g., 2C-B-d6 at 100 ng/mL).

• Add 2 mL of 100 mM phosphate buffer (pH 6.0) and vortex to mix.

• Condition a mixed-mode SPE cartridge (e.g., UCT Clean Screen® XCEL I) with methanol followed by deionized water and then the phosphate buffer.

• Load the sample onto the SPE cartridge at a flow rate of 1-2 mL/min.[17]

• Wash the cartridge with 3 mL deionized water, followed by 3 mL of a methanol/acetic acid (98:2) solution to remove interferences.[17]

• Dry the cartridge thoroughly under high vacuum for 10-15 minutes.

• Elute the analytes with 3 mL of a freshly prepared solution of dichloromethane/isopropanol/ammonium hydroxide (78:20:2).[17]

• Evaporate the eluate to dryness under a stream of nitrogen at ~40 °C.

• Reconstitute the residue in 100 µL of mobile phase A for LC-MS/MS analysis.

2. Chromatographic Conditions (HPLC)

• Column: C18 reverse-phase column (e.g., UCT Selectra DA, 100 x 2.1 mm, 3 µm).[17]

• Mobile Phase A: 0.1% formic acid in water.[17]

• Mobile Phase B: 0.1% formic acid in methanol.[17]

• Gradient: A typical gradient would be 95% A for 1 min, ramp to 95% B over 8 min, hold for 2 min, then return to initial conditions.

• Flow Rate: 0.3 mL/min.[17]

• Injection Volume: 10 µL.[17]

3. Mass Spectrometry Conditions (MS/MS)

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: At least two transitions should be monitored for each analyte for confident identification. For 2C-B (precursor ion m/z 260.0):

  • Quantifier transition: e.g., 260.0 -> 243.0

  • Qualifier transition: e.g., 260.0 -> 197.0

• Internal Standard: For 2C-B-d6 (precursor ion m/z 266.0), monitor a corresponding transition (e.g., 266.0 -> 249.0).

4. Data Analysis and Quality Control

• A calibration curve is constructed by analyzing standards of known concentrations.

• The ratio of the analyte peak area to the internal standard peak area is used for quantification to correct for variations.

• The ratio of the qualifier ion to the quantifier ion must be within ±20% of the ratio observed in a reference standard for positive identification.

Toxicology and Safety Profile

The 2C-series compounds, like other classic psychedelics, primarily exert their effects through potent 5-HT₂ₐ receptor agonism. While they have a low potential for addiction, they are not without risks.[18]

• Physiological Effects: Common acute effects include hypertension, tachycardia, hyperthermia, and mydriasis (pupil dilation).[6][19] Nausea and other gastrointestinal issues are also frequently reported.[2]

• Psychological Effects: The primary risks are psychological. High doses can induce anxiety, paranoia, confusion, agitation, and overwhelming hallucinations.[3][18]

• Overdose and Toxicity: While fatalities are rare, they have been reported, particularly with some of the 2C-T-x variants.[17][20] Severe toxicity can manifest as seizures, metabolic acidosis, and acute kidney injury.[19]

• Metabolism: These compounds are metabolized by monoamine oxidase (MAO) enzymes.[1] Co-administration with MAO inhibitors (MAOIs) can dangerously potentiate their effects and duration, leading to a risk of serotonin syndrome or severe overdose.[1]

Regulatory Landscape and Future Directions

The legal status of the 2C-series is complex. In the United States, 2C-B was placed on Schedule I of the Controlled Substances Act in 1995, and many other derivatives were subsequently controlled under the Synthetic Drug Abuse Prevention Act of 2012.[2][5] Similar restrictions exist in Canada, the UK, and many other nations that are signatories to the UN Convention on Psychotropic Substances.[4][18]

Despite these controls, research interest is growing. The unique pharmacology of these compounds makes them valuable tools for investigating the serotonin system. As psychedelic-assisted therapy gains traction for treating conditions like depression and PTSD, there is potential for renewed clinical investigation into phenethylamines.[3] Recent studies have explored their anti-inflammatory properties and the development of non-psychedelic analogs with therapeutic potential.[1][21] The future of this chemical class lies in carefully controlled clinical research to fully understand their risk-benefit profile and unlock any potential therapeutic applications.

References

• Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist - PubMed. (2024). Journal of Medicinal Chemistry.
• Synthesis and Structure–Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. (2024).
• All about the "2Cs" - Nexus aka 2CB, 2CI, and other 2C phenethylamines. (2024). enthereal.
• 2C (psychedelics). Wikipedia.
• 2C or Not 2C: Phenethylamine Designer Drug Review. PMC.
• Monoamine receptor interaction profiles of 4-thio-substituted phenethylamines (2C-T drugs).
• Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). (2015). PubMed.
• Acute Effects of 2C-B Compared With MDMA and Psilocybin in Healthy Subjects. ClinicalTrials.gov.
• Toxicodynamic insights of 2C and NBOMe drugs – Is there abuse potential?. (2025). PMC.
• Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C dr. Psilosybiini.info.
• 2C-T-2. Inxight Drugs.
• Pharmacology of 2C-C, 2C-D, 2C-E, 2C-I, 2C-T-2, and DOC at DAT, SERT, and NET: effects on binding and function.
• Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT 2A Receptor Agonists. (2024).
• 2C-B: The Forgotten Psychedelic That Could Be a Game-Changer. (2025). UPRA.
• Identification and Quantification of Psychedelic Phenethylamine “2C” Series using SPE and LC-MS/MS. United Chemical Technologies (UCT).
• Identification of designer drug 2C-E (4-ethyl-2, 5-dimethoxy-phenethylamine) in urine following a drug overdose. PMC.
• The Synthetic Psychedelic 2C-B. (2025). Miami Criminal Lawyer.
• 2C-I. Plano Attorneys | Zendeh Del Law Firm, PLLC - Dallas.
• Application Notes and Protocols for the Analytical Identification and Quantific
• Emerging Illicit Drug “2C”: A Case Report on Its Hallucinogenic and Stimulant Properties. (2024). Cureus.
• Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors. (2023). Frontiers.
• 2C-B. Wikipedia.
• Investigation of the 2,5-Dimethoxy Motif in Phenethylamine Serotonin 2A Receptor Agonists.
• Identification of 2C-B in Hair by UHPLC-HRMS/MS. A Real Forensic Case. (2021). MDPI.
• Regulations Amending the Food and Drug Regulations (Part J — 2C-phenethylamines). (2016). Canada Gazette.
• 2C-B. Rusopplysningen.
• Acute Pharmacological Effects of 2C-B in Humans: An Observ
• General structure of 2C compound.
• 2c-i, 2c-e, 2C-b Abuse: Understanding Research Chemicals. (2024). American Addiction Centers.
• 4-Bromo-2,5-Dimethoxyphenethylamine (Street Names: 2C-B, Nexus, 2's, Toonies. DEA Diversion Control Division.
• Synthesis of [13C6]-labelled phenethylamine derivatives for drug quantification in biological samples. (2014). PubMed.
• Synthesis of deuterium labeled phenethylamine derivatives. (2006). Journal of Labelled Compounds and Radiopharmaceuticals.
• Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Rel
• Severe clinical toxicity associated with analytically confirmed recreational use of 25I-NBOMe: case series. (2013). PubMed.
• 2-Phenethylamines in Medicinal Chemistry: A Review. MDPI.
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Technical Guide: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

This technical guide details the chemical entity 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol , a specific derivative of the natural product Paeonol, structurally engineered to incorporate a beta-adrenergic pharmacophore.

[1]

Part 1: Executive Technical Summary

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol is a synthetic amino-phenol derivative characterized by a core phenolic ring substituted with a methoxy group at the para position (4-position) and an isopropylaminoethyl side chain at the ortho position (2-position).

Chemically, it represents the reductive amination product of Paeonol (2'-Hydroxy-4'-methoxyacetophenone) with isopropylamine. This structural modification hybridizes the antioxidant/anti-inflammatory scaffold of Paeonol with the N-isopropyl-ethanolamine pharmacophore typical of beta-adrenergic receptor ligands (e.g., isoprenaline, sotalol), albeit with the side chain located at the ortho rather than the conventional para position.

Chemical Identity & Descriptors

Property	Specification
IUPAC Name	4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol
Common Reference	Paeonol-Isopropylamine Derivative; ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> -Methyl-2-hydroxy-4-methoxy-N-isopropylbenzylamine
Molecular Formula	C H NO
Molecular Weight	209.29 g/mol
Core Scaffold	Phenethylamine / Methoxyphenol
Key Functional Groups	Phenolic Hydroxyl (-OH), Methoxy ether (-OCH ), Secondary Amine (-NH-)
Chirality	Contains one chiral center at the benzylic carbon (C1 of the ethyl chain).[1] Exists as (R)/(S) enantiomers.

Part 2: Structural Analysis & Pharmacophore Logic[1]

The molecule's design suggests a dual-mechanism approach in pharmacological research:

• Phenolic Core (Paeonol Moiety): Retains the 2-hydroxy-4-methoxy substitution pattern responsible for the antioxidant, anti-inflammatory, and platelet-aggregation inhibitory effects observed in Paeonol.

• Amino-Alkyl Side Chain: The introduction of a bulky N-isopropyl group mimics the steric requirements for

  -adrenergic receptor binding . However, the ortho placement (C2) induces significant steric strain and intramolecular hydrogen bonding (between the phenolic OH and the amine nitrogen), which distinguishes it from classic para-substituted beta-blockers.

Structural Visualization (Graphviz)

The following diagram illustrates the connectivity and the synthesis pathway from Paeonol.

Caption: Synthesis pathway via reductive amination of Paeonol and mapping of key pharmacophoric elements.

Part 3: Synthesis & Experimental Protocols

The synthesis follows a standard Reductive Amination protocol. This method is preferred for its high yield and the stability of the phenolic moiety under reducing conditions.

Protocol: Reductive Amination of Paeonol

Objective: Synthesize 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol from Paeonol.

Reagents:

• Paeonol (2'-Hydroxy-4'-methoxyacetophenone) [CAS: 552-41-0]

• Isopropylamine (2-Aminopropane) [CAS: 75-31-0]

• Sodium Borohydride (NaBH

  ) or Sodium Cyanoborohydride (NaBH CN)

• Methanol (anhydrous)

• Acetic Acid (catalytic)

Step-by-Step Methodology:

• Imine Formation (Schiff Base):

  • Dissolve 10 mmol of Paeonol in 30 mL of anhydrous methanol in a round-bottom flask.

  • Add 15 mmol (1.5 eq) of Isopropylamine dropwise.

  • Critical Step: Add a catalytic amount of acetic acid (pH ~5-6) to activate the carbonyl group.

  • Reflux the mixture at 65°C for 4–6 hours under nitrogen atmosphere. Monitor by TLC (disappearance of ketone spot).

  • Note: The ortho-hydroxy group may form a hydrogen bond with the carbonyl oxygen, potentially slowing down imine formation. Extended reflux or a dehydrating agent (molecular sieves) may be required.

• Reduction:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly add 15 mmol of Sodium Borohydride (NaBH

    ) in small portions over 30 minutes. Caution: Hydrogen gas evolution.

  • Allow the mixture to warm to room temperature and stir overnight (12 hours).

• Work-up & Purification:

  • Quench the reaction with 10 mL of water followed by acidification with 1M HCl to decompose excess borohydride.

  • Basify the solution to pH >10 using 1M NaOH (to deprotonate the phenol and amine, ensuring solubility in organic phase? Correction: Phenol pKa is ~10.[1] At pH 10, phenol is ionized (phenolate) and stays in water. Amine is neutral. Refined Work-up: Adjust pH to ~9 (amine is neutral, phenol is largely protonated) or extract at basic pH and then neutralize).

  • Preferred Extraction: Adjust pH to ~9.5. Extract with Dichloromethane (DCM) (3 x 20 mL).

  • Dry organic layer over anhydrous MgSO

    , filter, and concentrate under reduced pressure.

  • Recrystallization: Purify the crude solid from Ethanol/Ether or convert to the Hydrochloride salt (using HCl/Ether) for better stability and crystallinity.

Analytical Validation (Self-Validating Criteria)

• 1H NMR (CDCl

  ): Look for the disappearance of the acetyl methyl singlet (~2.6 ppm) and appearance of the benzylic methine quartet (~4.0 ppm) and isopropyl methyl doublets (~1.1 ppm).

• Mass Spectrometry: ESI+ peak at m/z 210.15 [M+H]

  .

Part 4: Pharmacological Implications (SAR)[1]

The molecule occupies a unique chemical space between anti-arrhythmics and anti-inflammatory agents .

Adrenergic Receptor Interaction

The N-isopropyl group is the classic "anchor" for beta-adrenergic receptors (as seen in Propranolol, Atenolol). However, the efficacy is modulated by the position of the side chain:

• Para-substitution (Standard): Allows the aromatic ring to fit into the hydrophobic pocket while the amine interacts with Asp113.

• Ortho-substitution (This Compound): The side chain at position 2 creates steric bulk near the phenolic OH. This may prevent optimal receptor docking, potentially resulting in partial agonist activity or low-affinity antagonism rather than full blockade.

Intramolecular Hydrogen Bonding

The proximity of the phenolic hydroxyl (position 1) and the amine nitrogen (on the ethyl chain at position 2) facilitates a strong intramolecular hydrogen bond (O-H

N).

• Effect: This locks the conformation of the side chain, increasing lipophilicity (logP) and blood-brain barrier (BBB) permeability compared to open-chain analogs.

Paeonol-Like Activity

Retaining the Paeonol core implies potential retention of:

• MAO Inhibition: Methoxy-substituted phenols often inhibit Monoamine Oxidase.

• Antioxidant Capacity: The phenolic moiety can scavenge free radicals, potentially protecting cardiac tissue during ischemia-reperfusion injury.

Part 5: References

• PubChem Compound Summary. Paeonol (CID 11092). National Center for Biotechnology Information. [Link]

• Zhang, Z., et al. (2007). Reductive N-Alkylation of Amines with Carbonyl Compounds.[2] Journal of Coordination Chemistry.[2] (Describes general reductive amination protocols for acetophenones).

• Miyazaki, H., et al. Structure-Activity Relationships of Paeonol Derivatives. (General reference for Paeonol SAR).

• PubChem Compound Summary. Isopropylamine (CID 6363). National Center for Biotechnology Information. [Link]

Sources

• 1. Showing Compound 4-Ethyl-2-methoxyphenol (FDB019887) - FooDB [foodb.ca]
• 2. pubs.acs.org [pubs.acs.org]

Technical Guide: Adrenergic Activity &amp; SAR of 4-Methoxy-2-Substituted Phenols

This technical guide is structured to serve as a high-level operational resource for drug development professionals and medicinal chemists. It synthesizes the structure-activity relationship (SAR) of the 4-methoxy-2-substituted phenol scaffold, specifically focusing on its role as a pharmacophore in

-adrenergic receptor ( -AR) modulation .

Part 1: Core Directive & Pharmacophore Analysis

The Scaffold Identity

In the context of adrenergic pharmacology, the 4-methoxy-2-substituted phenol moiety represents a critical deviation from the endogenous catecholamine structure. While endogenous ligands (Epinephrine, Norepinephrine) utilize a catechol (3,4-dihydroxybenzene) system for receptor activation, the 4-methoxy-2-substituted phenol scaffold is primarily associated with antagonism (Beta-Blockers) or partial agonism .

• Structure: Phenol (C1-OH), Substituent (C2-R), Methoxy (C4-OCH

  ).

• Chemical Significance:

  • C4-Methoxy: Acts as a bioisostere for the para-hydroxyl group but lacks the hydrogen bond donating capacity required for full receptor activation (Serine 203/204/207 interactions in TM5). It also blocks metabolic oxidation to ortho-quinones, enhancing metabolic stability compared to catechols.

  • C2-Substituent (Ortho): Provides steric bulk that modulates receptor subtype selectivity (

    vs. ) and influences the rotational entropy of the ether linkage in aryloxypropanolamine drugs.

Mechanism of Action: The "Antagonist Switch"

The transition from a 3,4-dihydroxy (catechol) to a 4-methoxy-2-substituted motif fundamentally alters the thermodynamic binding landscape:

• Loss of Efficacy (Agonist

  Antagonist): Full agonists require bidentate hydrogen bonding with Ser203 and Ser207 in the -AR transmembrane domain 5 (TM5). The 4-methoxy group acts only as a weak H-bond acceptor (or steric clash), preventing the conformational shift of TM5 required for G_s protein coupling.

• Lipophilic Pocket Engagement: The substituent at the C2 position (e.g., tert-butyl, allyl, or alkoxy) engages hydrophobic residues (Val114, Phe290) in the extracellular loops, stabilizing the receptor in the inactive state.

• Metabolic Resistance: Unlike catechols, which are rapidly methylated by Catechol-O-methyltransferase (COMT), 4-methoxy-2-substituted phenols are resistant to first-pass metabolism, significantly increasing oral bioavailability.

Part 2: Experimental Protocols & Synthesis

Causal Synthesis Workflow

To evaluate the adrenergic activity of this scaffold, it is rarely tested as a naked phenol. Instead, it is coupled to an amino-alcohol tail to form an Aryloxypropanolamine —the "Gold Standard" pharmacophore for

-blockers.

Objective: Synthesize a library of 1-(4-methoxy-2-substituted-phenoxy)-3-(isopropylamino)propan-2-ols.

Step 1: O-Alkylation (Epoxide Formation)

• Reagents: 4-methoxy-2-substituted phenol (1.0 eq), Epichlorohydrin (5.0 eq),

  (2.0 eq).

• Solvent: Acetone or Acetonitrile (reflux).

• Rationale: Excess epichlorohydrin prevents polymerization. The phenoxide ion (generated by

  ) attacks the primary carbon of epichlorohydrin via .

• Critical Parameter: Monitor disappearance of the phenol OH peak (~3400 cm

  ) via IR.

Step 2: Epoxide Ring Opening (Amination)

• Reagents: Crude epoxide intermediate, Isopropylamine (excess).

• Solvent: Methanol or Ethanol (Reflux, 4-6 hours).

• Rationale: The amine attacks the less hindered carbon of the epoxide, yielding the secondary alcohol (the "linker" essential for H-bonding to Asp113 ).

• Purification: Conversion to HCl salt via ethereal HCl for crystallization.

Self-Validating Binding Assay (Radioligand Competition)

Objective: Determine

values for and receptors.

• Membrane Prep: Use HEK293 cells stably expressing human

  -AR or -AR.

• Radioligand: [

  I]-Iodocyanopindolol (High affinity antagonist, pM).

• Protocol:

  • Incubate membranes (20

    g protein) with [ I]-CYP (50 pM) and varying concentrations of the test phenol derivative ( to M).

  • Non-specific Binding: Define using 1

    M Propranolol.

  • Incubation: 90 min at 25°C (Equilibrium).

  • Filtration: Harvest on GF/B filters using a cell harvester.

• Validation: The Hill slope must be near -1.0. If significantly shallower, suspect negative cooperativity or bitopic binding.

Part 3: Data Visualization & Formatting

Structure-Activity Relationship (SAR) Summary

The following table summarizes how modifications to the 2-position of the 4-methoxyphenol scaffold affect adrenergic binding affinity (

) and intrinsic activity.

C2-Substituent (R)	C4-Substituent	Pharmacological Profile	Predicted ( )	Mechanism of Effect
-H (Control)	-OCH	Weak Antagonist	> 1,000 nM	Lack of steric lock allows free rotation; poor entropy.
-Allyl	-OCH	Moderate Antagonist	50 - 200 nM	Hydrophobic interaction with extracellular loop residues.
-tert-Butyl	-OCH	Potent Antagonist	5 - 20 nM	Steric bulk locks conformation; mimics "BHA" antioxidant motif.
-OCH CH OMe	-OCH	Selective Antagonist	10 - 50 nM	Ether tail engages specific pocket in (similar to Metoprolol).
-CH	-OH (Catechol)	Full Agonist	< 10 nM	Reference: Catecholamine (Control).

Visualizing the Signaling Logic

The following Graphviz diagram illustrates the decision tree for synthesizing and testing these derivatives, highlighting the "Bifurcation Point" where the 4-methoxy group enforces antagonism.

Figure 1: Pharmacological logic flow illustrating why the 4-methoxy scaffold predominantly yields adrenergic antagonists.

Visualizing the Synthesis Pathway

The following diagram details the specific chemical transformation from the phenol precursor to the active drug candidate.

Figure 2: Synthetic route for converting 4-methoxy-2-substituted phenols into adrenergic ligands.

Part 4: References

• Dettori, M. A., et al. (2015). "4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls." Letters in Drug Design & Discovery. Link

• Lare, M. S., & Smith, L. H. (1982). "Beta-adrenergic blocking agents. 22. 1-Phenoxy-3-[[(substituted-amido) alkyl]amino]-2-propanols." Journal of Medicinal Chemistry. Link

• Williams, L. R., et al. (1978). "2-Methoxyphenylethanolamines, potential beta-adrenergic blocking agents."[1][2] Journal of Medicinal Chemistry. Link

• Baker, J. G. (2005). "The selectivity of beta-adrenoceptor antagonists at the human beta1, beta2 and beta3 adrenoceptors." British Journal of Pharmacology. Link

• Wnorowski, A., et al. (2015).[3] "Activation of β2-adrenergic receptor by (R,R')-4'-methoxy-1-naphthylfenoterol inhibits proliferation and motility of melanoma cells."[3] Cell Signal. Link

Sources

• 1. 2-Methoxyphenylethanolamines, potential beta-adrenergic blocking agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Document: 2-Methoxyphenylethanolamines, potential beta-adrenergic blocking agents. (CHEMBL3244030) - ChEMBL [ebi.ac.uk]
• 3. Activation of β2-adrenergic receptor by (R,R')-4'-methoxy-1-naphthylfenoterol inhibits proliferation and motility of melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

Introduction & Scope

This application note details the synthesis of 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol (Target Molecule 3 ), a structural analog of beta-blocker metabolites and a critical reference standard for impurity profiling in phenethylamine drug development.

The synthesis addresses a specific challenge in organic process chemistry: the reductive amination of electron-rich, ortho-hydroxy acetophenones . Standard protocols often fail due to the steric hindrance at the benzylic position and the electronic donation from the phenol, which destabilizes the intermediate imine.

This guide introduces a Titanium(IV)-mediated reductive amination protocol. This method leverages the Lewis acidity of titanium isopropoxide to facilitate imine formation and coordinate the ortho-hydroxyl group, significantly enhancing yield and regioselectivity compared to traditional Brønsted acid-catalyzed routes.

Target Molecule Profile[1][2]

• IUPAC Name: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

• Molecular Formula: C

  H NO

• Molecular Weight: 209.29 g/mol

• Key Structural Features:

  • Labile secondary amine (benzylic).

  • Ortho-positioned phenol (susceptible to oxidation).

  • Para-methoxy group (electron-donating).

Retrosynthetic Strategy

The most direct route to the target is the reductive amination of the corresponding ketone, 1-(2-hydroxy-5-methoxyphenyl)ethanone (Compound 2 ). This precursor is accessible via a Fries rearrangement of 4-methoxyphenyl acetate (Compound 1 ).

Reaction Scheme

Figure 1: Retrosynthetic pathway from commodity chemicals to the target amino-phenol.

Experimental Protocols

Phase 1: Precursor Synthesis (Fries Rearrangement)

Note: If 1-(2-hydroxy-5-methoxyphenyl)ethanone is commercially available, proceed directly to Phase 2.

Objective: Synthesize the ortho-hydroxy ketone backbone. Mechanism: The Lewis acid (AlCl

) complexes with the ester oxygen, promoting acyl group migration to the thermodynamically favored ortho position (stabilized by chelation with the resulting phenoxide).

Reagents:

• 4-Methoxyphenyl acetate (1.0 eq)

• Aluminum Chloride (AlCl

  ) (1.5 eq)

• Chlorobenzene (Solvent, 5 volumes)

Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser and HCl gas trap.

• Addition: Charge 4-methoxyphenyl acetate and chlorobenzene. Add AlCl

  portion-wise at room temperature (Exothermic!).

• Reaction: Heat the mixture to 120°C for 2–3 hours. The solution will turn dark red/brown as the aluminum complex forms.

• Quench: Cool to 0°C. Slowly pour the reaction mass into ice-cold 2N HCl. Stir vigorously for 1 hour to hydrolyze the aluminum salts.

• Workup: Extract with Dichloromethane (DCM). Wash organics with water and brine.[1][2] Dry over Na

  SO .

• Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography (Hexane/EtOAc 9:1).

  • Yield Expectation: 75–85%.

  • Checkpoint:

    H NMR should show a chelated phenolic proton at ~12.0 ppm.

Phase 2: Reductive Amination (The Core Protocol)

Objective: Convert the ketone to the secondary amine using Titanium(IV) Isopropoxide. Rationale: The ketone carbonyl is deactivated by the electron-rich ring. Ti(OiPr)

acts as a Lewis acid to activate the carbonyl and as a water scavenger, driving the equilibrium toward the imine (Schiff base).

Reagents:

• Ketone: 1-(2-hydroxy-5-methoxyphenyl)ethanone (1.0 eq, 10 mmol)

• Amine: Isopropylamine (2.0 eq, 20 mmol)

• Lewis Acid: Titanium(IV) isopropoxide (1.5 eq, 15 mmol)

• Reductant: Sodium Borohydride (NaBH

  ) (1.5 eq, 15 mmol)

• Solvent: Absolute Ethanol (anhydrous)

Step-by-Step Protocol:

• Imine Formation:

  • In a dry 100 mL RBF under Nitrogen, dissolve Ketone (1.66 g) in anhydrous Ethanol (20 mL).

  • Add Titanium(IV) isopropoxide (4.5 mL) via syringe. The solution may turn yellow/orange.

  • Add Isopropylamine (1.7 mL) .

  • Stir at Room Temperature for 12–16 hours .

  • Process Note: Do not heat reflux; the titanium complex is sensitive. Monitor by TLC (the imine is often less polar than the ketone).

• Reduction:

  • Cool the reaction mixture to 0°C .

  • Add Sodium Borohydride (0.57 g) portion-wise over 15 minutes. (Caution: Hydrogen gas evolution).

  • Allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Quenching (Critical Step):

  • Titanium Workup: The reaction mixture contains titanium salts that form gelatinous emulsions with water.

  • Add 2N Ammonium Hydroxide (20 mL) slowly. A white precipitate (TiO

    ) will form.

  • Dilute with Ethyl Acetate (50 mL).

  • Filter the mixture through a Celite pad to remove the titanium solids. Wash the pad thoroughly with Ethyl Acetate.

• Isolation:

  • Transfer the filtrate to a separatory funnel. Separate the phases.

  • The aqueous layer may still contain product (amine salts). Adjust aqueous pH to ~10 with Na

    CO and back-extract with EtOAc.

  • Combine organic layers, wash with brine, and dry over Na

    SO .[2]

  • Concentrate in vacuo to yield the crude oil.

• Purification (Salt Formation):

  • Dissolve the crude oil in minimal diethyl ether.

  • Add 2M HCl in ether dropwise.

  • The Hydrochloride Salt of the target will precipitate as a white solid.

  • Filter and wash with cold ether.

  • Yield Expectation: 60–70%.

Workup Logic & Troubleshooting

The following flow diagram illustrates the critical decision points in the workup, specifically designed to handle the Titanium emulsion issue.

Figure 2: Optimized workup workflow for Titanium-mediated reductive amination.

Analytical Validation

Confirm the identity of the product using the following parameters. Data is based on the HCl salt form.

Technique	Parameter	Expected Signal / Value	Interpretation
HPLC	Purity	> 98.0% (Area %)	Single peak, RT distinct from ketone.
MS (ESI+)	m/z	210.15 [M+H]	Consistent with MW 209.29.
1H NMR	1.1-1.3 ppm	Doublet (6H)	Isopropyl methyls.
1H NMR	1.6 ppm	Doublet (3H)	Benzylic methyl group.
1H NMR	3.7 ppm	Singlet (3H)	Methoxy group.
1H NMR	4.2 ppm	Multiplet (1H)	Benzylic CH (chiral center).
1H NMR	6.7-7.0 ppm	Multiplet (3H)	Aromatic protons (1,2,4-substitution pattern).

Safety & Handling

• Isopropylamine: Highly flammable and volatile. Handle only in a fume hood.

• Titanium(IV) Isopropoxide: Moisture sensitive. Reacts with water to form solids. Keep bottle tightly sealed.

• Sodium Borohydride: Reacts with water/acid to release Hydrogen gas (flammable). Quench excess reagent carefully.

• Phenolic Compounds: Can be skin irritants. Wear nitrile gloves and lab coats.

References

• Reductive Amination Methodology: Bhattacharyya, S. (1995).[3] "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of Organic Chemistry, 60(15), 4928-4929. [Link]

• Fries Rearrangement Protocols: Martin, R. (1992). "The Fries Rearrangement." Organic Preparations and Procedures International, 24(4), 369-435. [Link]

• Precursor Synthesis (2'-Hydroxy-5'-methoxyacetophenone): Vyas, G. N., & Shah, N. M. (1951). "Fries migration of p-methoxy-phenyl acetate." Organic Syntheses, Coll. Vol. 4, p.836 (1963). [Link]

• Titanium Workup Procedures: Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride." Journal of Organic Chemistry, 55(8), 2552–2554. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Methoxyphenol synthesis - chemicalbook [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Reductive Amination Protocols for 4-Methoxy-2-acetylphenol

Abstract

This application note provides detailed protocols and expert guidance for the synthesis of amine derivatives from 4-methoxy-2-acetylphenol via reductive amination. The transformation of carbonyl compounds into amines is a cornerstone of medicinal and process chemistry, enabling the introduction of a key functional group for modulating pharmacological properties. We present two robust protocols: a versatile, lab-scale synthesis using sodium triacetoxyborohydride, and a scalable catalytic hydrogenation method. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, step-by-step procedures, and comparative analysis to facilitate successful synthesis and process optimization.

Introduction: The Strategic Importance of Reductive Amination

Reductive amination, also known as reductive alkylation, is a powerful and widely used method for forming carbon-nitrogen bonds.[1] It converts a carbonyl group (in this case, the ketone of 4-methoxy-2-acetylphenol) into an amine through an intermediate imine, which is reduced in situ.[2][3] This one-pot approach is highly efficient and often preferred over direct alkylation of amines, which can suffer from over-alkylation and poor selectivity.[2][4]

The target substrate, 4-methoxy-2-acetylphenol, contains a phenolic hydroxyl group and an electron-donating methoxy group. These features present unique considerations:

• Phenolic Hydroxyl Group: The acidic proton can interact with bases or reagents. Its presence necessitates mild reaction conditions to avoid side reactions.

• Electron-Donating Groups: The methoxy and hydroxyl groups activate the aromatic ring, but their electronic influence on the ketone's reactivity is a key parameter to consider during optimization.

The resulting aminoalkylphenol structures are valuable scaffolds in pharmaceutical development. For instance, a metal-free reductive amination protocol has been successfully applied to similar 2'-hydroxyacetophenone derivatives to produce various aminoalkylphenols.[5]

The Chemical Pathway: Mechanism and Key Parameters

The reductive amination process occurs in two main stages within a single pot:

• Imine/Iminium Ion Formation: The amine nucleophile attacks the electrophilic carbonyl carbon of the ketone to form a hemiaminal intermediate. Under mildly acidic conditions, this intermediate dehydrates to form a C=N double bond, yielding an imine (or a protonated iminium ion).[1][3]

• In Situ Reduction: A reducing agent, present in the reaction mixture, selectively reduces the imine/iminium ion to the final amine product.

The choice of reducing agent is critical. It must be mild enough not to significantly reduce the starting ketone but potent enough to reduce the intermediate imine.[2]

Caption: General two-stage mechanism of reductive amination.

Protocol I: Lab-Scale Synthesis via Sodium Triacetoxyborohydride

This protocol employs sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent ideal for reductive aminations.[6][7] Its steric bulk and reduced reactivity compared to sodium borohydride prevent significant reduction of the starting ketone, leading to cleaner reactions and higher yields.[8] This method is highly reliable for synthesizing secondary and tertiary amines on a laboratory scale.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Notes
4-Methoxy-2-acetylphenol	166.17	1.0	166 mg	Starting Ketone
Primary/Secondary Amine	-	1.1	1.1 equiv.	e.g., Benzylamine, Morpholine
Sodium Triacetoxyborohydride (STAB)	211.94	1.5	318 mg	Reducing Agent
Dichloroethane (DCE) or THF	-	-	10 mL	Anhydrous Solvent
Acetic Acid (Glacial)	60.05	~0.1	1-2 drops	Optional, catalyst for imine formation
Saturated NaHCO₃ Solution	-	-	~20 mL	For workup
Dichloromethane (DCM)	-	-	~30 mL	For extraction
Anhydrous MgSO₄ or Na₂SO₄	-	-	As needed	Drying agent

Step-by-Step Experimental Procedure

Caption: Workflow for reductive amination using STAB.

• Reaction Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-methoxy-2-acetylphenol (166 mg, 1.0 mmol).

• Solvent and Amine Addition: Dissolve the starting material in anhydrous dichloroethane (10 mL). Add the desired amine (1.1 mmol).

• Imine Formation: If the amine is used as a salt (e.g., hydrochloride), add a non-nucleophilic base like triethylamine (1.1 mmol) to liberate the free amine. For slow reactions, 1-2 drops of glacial acetic acid can be added to catalyze imine formation. Stir the mixture at room temperature for 30-60 minutes.

• Reduction: Carefully add sodium triacetoxyborohydride (318 mg, 1.5 mmol) to the mixture in small portions over 5 minutes. The addition may cause slight effervescence.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 3-24 hours.

• Workup - Quenching: Once the reaction is complete, carefully pour the mixture into a separatory funnel containing saturated aqueous sodium bicarbonate (NaHCO₃) solution (20 mL) to quench any remaining reducing agent and acid.

• Workup - Extraction: Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Workup - Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure amine product.

Protocol II: Scalable Catalytic Reductive Amination

For larger scale synthesis, catalytic hydrogenation offers a greener and more atom-economical alternative to stoichiometric hydride reagents.[1] This protocol uses aqueous ammonia as the nitrogen source and hydrogen gas with a heterogeneous catalyst, such as Raney Nickel or Palladium on carbon, to produce the primary amine. This method is inspired by industrial processes for synthesizing primary amines from ketones.[9][10]

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Notes
4-Methoxy-2-acetylphenol	166.17	10.0	1.66 g	Starting Ketone
Aqueous Ammonia (25-28%)	17.03 (NH₃)	-	20 mL	Amine Source & Solvent Component
Raney Nickel (50% slurry in water) or 10% Pd/C	-	-	~0.2 g (slurry) or 100 mg (Pd/C)	Heterogeneous Catalyst
Methanol or Ethanol	-	-	30 mL	Solvent
Hydrogen Gas (H₂)	2.02	-	5-10 bar	Reducing Agent

Step-by-Step Experimental Procedure

• Vessel Preparation: Add 4-methoxy-2-acetylphenol (1.66 g, 10.0 mmol), methanol (30 mL), and aqueous ammonia (20 mL) to a high-pressure hydrogenation vessel (e.g., a Parr shaker apparatus).

• Catalyst Addition: Under a nitrogen or argon atmosphere (to prevent ignition of the catalyst), carefully add the Raney Nickel slurry or Pd/C catalyst to the vessel. Safety Note: Hydrogenation catalysts can be pyrophoric and must be handled with care, especially when dry.

• Hydrogenation: Seal the vessel. Purge the system with nitrogen gas and then carefully introduce hydrogen gas to the desired pressure (e.g., 5-10 bar).

• Reaction: Begin vigorous stirring and heat the vessel to 50-80°C. The reaction progress can be monitored by observing the cessation of hydrogen uptake. This typically takes 12-48 hours.

• Workup - Catalyst Removal: After cooling the vessel to room temperature, carefully vent the hydrogen gas and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst. Wash the Celite pad with methanol.

• Workup - Concentration: Combine the filtrate and washings, and concentrate under reduced pressure to remove the methanol and excess ammonia.

• Workup - Extraction: Dissolve the residue in ethyl acetate (50 mL) and wash with water (20 mL) and then brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude primary amine. Further purification can be achieved by crystallization or chromatography if necessary.

Comparative Analysis and Troubleshooting

Parameter	Protocol I (STAB)	Protocol II (Catalytic Hydrogenation)
Scale	Ideal for Lab-Scale (< 5g)	Excellent for Lab-Scale and Industrial Scale-Up (> 5g)
Amine Scope	Broad: Primary, Secondary, and less basic amines	Primarily for Primary Amines (using NH₃)
Reagents	Stoichiometric, specialty hydride reagent	Catalytic metal, H₂ gas (high atom economy)
Safety	Handles toxic solvents (DCE); STAB is moisture-sensitive	Requires high-pressure equipment; pyrophoric catalysts
Workup	Standard aqueous workup and chromatography	Filtration of catalyst is the key step
"Green" Chemistry	Moderate; generates salt byproducts	High; water is the only stoichiometric byproduct

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Conversion / No Reaction	Inefficient imine formation; Deactivated catalyst (Protocol II)	Protocol I: Add a catalytic amount of acetic acid. Ensure anhydrous conditions. Protocol II: Use fresh, active catalyst. Ensure the system is free of catalyst poisons (e.g., sulfur compounds). Increase temperature or H₂ pressure.
Formation of Alcohol Byproduct	Reducing agent is too strong or reduces ketone before imine formation	Protocol I: Ensure STAB is used instead of NaBH₄, as the latter can reduce the ketone. Add NaBH₄ only after sufficient time for imine formation if it must be used.[8][11] Protocol II: Optimize temperature and pressure; overly harsh conditions may favor ketone reduction.
Incomplete Reduction of Imine	Insufficient reducing agent; Reaction time too short	Protocol I: Increase the equivalents of STAB to 2.0. Extend the reaction time. Protocol II: Extend reaction time; check for catalyst deactivation.
Complex Product Mixture	Over-alkylation (if starting with ammonia/primary amine); Side reactions involving the phenol	Use a sufficient excess of ammonia to favor primary amine formation. For Protocol I, ensure mild conditions to protect the phenol group. If necessary, protect the phenol as a silyl or benzyl ether before amination.

References

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. ChemCatChem. Available at: [Link]

• Reductive amination. Wikipedia. Available at: [Link]

• Synthesis of primary amines. Organic Chemistry Portal. Available at: [Link]

• Asymmetric Reductive Amination of Structurally Diverse Ketones with Ammonia Using a Spectrum-Extended Amine Dehydrogenase. ACS Catalysis. Available at: [Link]

• Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Organic Letters. Available at: [Link]

• Reductive amination – Knowledge and References. Taylor & Francis. Available at: [Link]

• Direct reductive amination of various acetophenone analogues with N-methylaniline a. ResearchGate. Available at: [Link]

• Synthesis of Amines and Ammonium Salts. ResearchGate. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• The “one-pot” reaction of a carbonyl compound with ammonia, a primary amine, or a sec. Science of Synthesis. Available at: [Link]

• 24.6: Synthesis of Amines. Chemistry LibreTexts. Available at: [Link]

• 12.4 Synthesis of Amines. Fundamentals of Organic Chemistry. Available at: [Link]

• Myers Chem 115: C-N Bond-Forming Reactions: Reductive Amination. Harvard University. Available at: [Link]

• Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases. Chemical Science. Available at: [Link]

• Sodium Borohydride. Common Organic Chemistry. Available at: [Link]

• Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green. Journal of Chemical Sciences. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. Available at: [Link]

• Enantioselective Organocatalytic Reductive Amination. Macmillan Group, Princeton University. Available at: [Link]

• Reductive amination: Methods for cell-free and whole-cell biocatalysis. ScienceDirect. Available at: [Link]

• Pinacol-Derived Chlorohydrosilane in Metal-Free Reductive Amination for the Preparation of Tertiary Alkylphenolmethyl Amines. Organic Letters. Available at: [Link]

• Hitchhiker's guide to reductive amination. Organic Chemistry Portal. Available at: [Link]

• Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry. Available at: [Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? Reddit r/Chempros. Available at: [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 12.4 Synthesis of Amines – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. reddit.com [reddit.com]

Application Note: Advanced Formulation Strategies for Lipophilic Phenethylamine Derivatives

Abstract

Substituted phenethylamines represent a critical scaffold in neuropsychopharmacology, yet their development is often attrition-prone due to poor aqueous solubility (BCS Class II) and significant first-pass metabolism. This guide details three distinct formulation strategies—Rational Salt Selection, Lipid-Based Drug Delivery Systems (LBDDS), and Cyclodextrin Complexation—to overcome these barriers. Unlike standard protocols, this note emphasizes the "Lipophilic Salt" strategy to bridge the gap between ionic stability and lipid compatibility.

Pre-Formulation Characterization

Before selecting a strategy, the specific physicochemical profile of the phenethylamine derivative must be established.[1] Phenethylamines are generally weak bases (

).

Critical Parameters

• Determination: Essential for salt selection.[2] If the (difference between base and acid) is , salt disproportionation may occur.

• LogP/LogD:

  • LogP < 3: Candidate for Cyclodextrin complexation or standard salt formation.

  • LogP > 3: Candidate for Lipid-Based Formulations (SEDDS/SMEDDS).

Formulation Decision Matrix

The following logic gate determines the optimal formulation pathway based on pre-formulation data.

Figure 1: Decision matrix for selecting the optimal formulation strategy based on lipophilicity and melting point.

Strategy A: Rational Salt Selection

For phenethylamines, the hydrochloride salt is the industry standard but often fails for highly lipophilic derivatives due to the "Common Ion Effect" in gastric fluid (high Cl⁻ concentration suppressing solubility).

Protocol: High-Throughput Salt Screening

Objective: Identify a counter-ion that disrupts the crystal lattice energy without inducing hygroscopicity.

• Stock Preparation: Dissolve 100 mg of Phenethylamine Free Base in 5 mL of Acetone/Methanol (1:1).

• Acid Addition: Add 1.1 molar equivalents of the following acids to separate vials:

  • Hydrochloric acid (Standard reference)

  • Methanesulfonic acid (Reduces lattice energy, good for lipophiles)

  • L-Tartaric acid (Creates H-bond networks, improves stability)

  • Docusate Sodium (See Section 3: Lipophilic Salts)

• Crystallization:

  • Evaporate solvent slowly at 25°C.

  • If oil forms, perform "antisolvent crash" using cold diethyl ether.

• Evaluation:

  • DSC (Differential Scanning Calorimetry): Sharp endotherm indicates crystallinity.

  • Hygroscopicity: Expose to 75% RH for 48 hours. Mass gain >2% indicates instability.

Strategy B: Lipid-Based Delivery (SEDDS)

For derivatives with LogP > 3, aqueous salts may still precipitate in the intestine. Self-Emulsifying Drug Delivery Systems (SEDDS) maintain the drug in a solubilized state, potentially bypassing first-pass metabolism via lymphatic transport.

Advanced Concept: Lipophilic Salts Standard salts (HCl) are insoluble in oil. To load a phenethylamine into a lipid system, convert it to a Lipophilic Salt (e.g., Phenethylamine-Docusate or Phenethylamine-Oleate). This increases solubility in the oil phase by 10-50 fold compared to the free base.

Protocol: Construction of Pseudo-Ternary Phase Diagrams

Objective: Determine the isotropic region where the formulation self-emulsifies.

Materials:

• Oil: Capryol 90 (Propylene glycol monocaprylate) or Peceol.

• Surfactant: Cremophor EL or Tween 80 (High HLB).

• Co-Surfactant: Transcutol P or PEG 400.

Step-by-Step Workflow:

• Smix Preparation: Mix Surfactant and Co-Surfactant in ratios of 1:1, 2:1, and 3:1 (w/w). Vortex for 5 mins.

• Oil Addition: For each Smix ratio, prepare vials with Oil:Smix ratios from 1:9 to 9:1.

• Titration:

  • Add distilled water dropwise to each oil/Smix mixture under magnetic stirring.

  • Endpoint: Visual transition from clear/transparent to turbid (cloudy).

• Plotting: Record the mass of water required to reach turbidity. Points in the "clear" region constitute the SEDDS window.

Figure 2: Workflow for formulating a lipophilic salt into a SEDDS capsule.

Strategy C: Cyclodextrin Inclusion Complexation

If lipid formulation is not viable (e.g., stability issues), inclusion complexation with Hydroxypropyl-

-Cyclodextrin (HP- -CD) can shield the hydrophobic phenethylamine moiety from aqueous environment.

Protocol: Kneading Method (Solid State)

This method often yields higher complexation efficiency than simple co-evaporation.

• Molar Ratio: Calculate a 1:1 molar ratio of Phenethylamine:HP-

  -CD.

• Slurry Formation: Place HP-

  -CD in a mortar. Add minimal Ethanol:Water (1:1) to create a paste.

• Incorporation: Slowly add the Phenethylamine derivative while grinding vigorously with a pestle.

• Kneading: Grind for 45 minutes. The paste will stiffen as the inclusion complex forms (displacement of solvent).

• Drying: Dry the paste at 45°C for 24 hours, then pulverize and sieve (#100 mesh).

• Validation: Perform Phase Solubility Study .

  • Dissolve excess drug in increasing concentrations of CD (0–100 mM).

  • Plot Drug Solubilized vs. [CD]. A linear slope (

    type) confirms 1:1 complexation.

Summary of Experimental Specifications

Parameter	Salt Screen (Aqueous)	Lipid Formulation (SEDDS)	Cyclodextrin Complex
Primary Target	Dissolution Rate	Lymphatic Transport / Solubilization	Solubility / Stability
Key Excipients	Mesylic Acid, Tartaric Acid	Capryol 90, Tween 80, Transcutol	HP- -CD, Sulfobutyl ether- -CD
Critical Check	Hygroscopicity (DVS)	Dispersion Time (< 5 min)	Binding Constant ( )
Best For	LogP < 3, High MP	LogP > 3, Low MP	Oxidation Sensitive Amines

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews.

• Pouton, C. W. (2000). Lipid formulations for oral administration of drugs: non-emulsifying, self-emulsifying and 'self-microemulsifying' drug delivery systems. European Journal of Pharmaceutical Sciences.

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• Sahbaz, Y., et al. (2015). Ionic Liquid Forms of Antimalarials Enable Higher Drug Loading in Lipid-Based Formulations. Crystal Growth & Design. (Demonstrates the "Lipophilic Salt" strategy).

• Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B.

Sources

• 1. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rationalizing Counterion Selection for the Development of Lipophilic Salts: A Case Study with Venetoclax - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Resolution of 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

Ticket ID: RES-4M2P-001 Status: Open Agent: Senior Application Scientist Subject: Enantiomeric Resolution Protocols & Troubleshooting for Amphoteric Phenethanolamines

Introduction

Welcome to the Resolution Support Hub. You are working with 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol (hereafter referred to as Target-M ).

Target-M belongs to the phenethanolamine class, structurally analogous to beta-blockers and sympathomimetic agents. Its resolution is complicated by its amphoteric nature : it possesses a basic secondary amine (pKa ~9.5) and an acidic phenolic moiety (pKa ~10.0). This duality requires precise control over pH and solvent systems to prevent zwitterionic trapping or poor separation efficiency.

This guide provides three validated workflows: Classical Diastereomeric Crystallization , Chiral HPLC/SFC , and Post-Resolution Isolation .

Module 1: Classical Resolution (Diastereomeric Crystallization)

Core Principle: Since Target-M is a secondary amine, it forms stable salts with chiral carboxylic acids. The "Gold Standard" resolving agent for this structural class is Tartaric Acid or its derivatives (O,O'-Dibenzoyl-tartaric acid).

Workflow Visualization

Caption: Logic flow for the diastereomeric salt resolution of Target-M.

Protocol A: The Tartaric Acid Split

• Stoichiometry: Use 0.5 to 1.0 equivalents of (2R,3R)-(+)-Tartaric acid.

  • Why? Using 0.5 eq (the "Pope-Peachey" method) often forces the crystallization of the less soluble salt while leaving the other enantiomer as a free base in solution.

• Solvent System: Start with Methanol (MeOH) .[1]

  • Troubleshooting: If solubility is too high, switch to Ethanol (EtOH) or EtOH:Water (95:5) .

• Procedure:

  • Dissolve Racemic Target-M (10g) in boiling MeOH (50 mL).

  • Add Tartaric acid (dissolved in min. hot MeOH).

  • Cool slowly to Room Temperature (RT), then to 4°C.

Troubleshooting: "My product is oiling out!"

This is common with flexible alkyl chains (isopropyl group).

Symptom	Probable Cause	Corrective Action
Oily Precipitate	Solvent is too non-polar or cooling is too fast.	Reheat and add a small amount of seed crystal. If unavailable, scratch the glass surface. Add 5-10% Isopropanol to increase solubility slightly, preventing rapid oil crash.
No Precipitate	Salt is too soluble.	Switch resolving agent to O,O'-Dibenzoyl-L-tartaric acid . The benzoyl groups add rigidity and pi-stacking capability, often forcing crystallization.
Low ee%	Eutectic formation.	Double Recrystallization: Do not proceed to free-basing until the salt shows constant specific rotation/melting point.

Module 2: Chiral Chromatography (HPLC & SFC)

Core Principle: For analytical checks or preparative separation (mg to g scale), Chiral HPLC is superior. The phenolic group requires specific mobile phase modifiers to prevent peak tailing.

Recommended Stationary Phases

Based on the structure (benzylic amine + phenol), Polysaccharide-based columns are most effective.

• Primary Choice: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

• Secondary Choice: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

Mobile Phase Strategy (The "Amphoteric" Fix)

Standard neutral solvents will fail. You must suppress ionization to get sharp peaks.

• Mode: Normal Phase (Hexane/IPA)

• The Additive Rule: You need a basic modifier to mask silanols and suppress the ionization of the amine.

  • Standard: Hexane : IPA : Diethylamine (DEA) (90 : 10 : 0.1).

• The "Zwitterion" Issue: If you see split peaks or massive broadening, the phenol and amine are interacting.

  • Fix: Use Ethanolamine instead of DEA, or a mixture of TFA (0.1%) and TEA (0.1%) to buffer the system (though this is rarer for this specific class).

SFC (Supercritical Fluid Chromatography) Settings

SFC is preferred for preparative scale due to easier solvent removal.

• Column: Chiralpak AD-H.

• Mobile Phase: CO2 / Methanol (with 0.2% Isopropylamine ).

• Back Pressure: 120 bar.

• Temperature: 40°C.

Module 3: Isolation & Purity (The "Finish")

Ticket Issue: "I lost my product during extraction." Diagnosis: You likely fell into the Phenolate Trap .

The Phenolate Trap Explained

Target-M has a phenol (pKa ~10).

• If you basify to pH 12 (standard for amines), you deprotonate the phenol.

• Result: The molecule becomes a negative ion (Phenolate) and stays in the water layer. It will not extract into Ether or Hexane.

Correct Isolation Protocol

• Suspend the resolved salt in water.[2]

• Adjust pH carefully to pH 9.0 - 9.5 using Saturated Sodium Bicarbonate (

  ) or dilute Ammonia.

  • Goal: At pH 9.5, the amine is mostly uncharged (free base), and the phenol is mostly protonated (neutral). This is the "Sweet Spot."

• Extraction Solvent: Use Dichloromethane (DCM) or DCM:Isopropanol (3:1) .

  • Why? Simple ethers are often not polar enough to pull this polar molecule out of water.

• Drying: Dry over

  (Sodium Sulfate), not (Magnesium sulfate can sometimes bind phenolic amines).

Racemization Risk Assessment

Caption: Mechanism of potential racemization via oxidative imine formation.

• Risk: Benzylic amines are susceptible to oxidation to imines (which destroys chirality) if exposed to air at high temps.

• Prevention: Always evaporate solvents under reduced pressure at temperatures < 40°C . Flush all storage vials with Nitrogen/Argon.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981).[3] Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (The foundational text on diastereomeric crystallization logic).

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Source for Tartaric acid efficacy in phenylethylamines).[1][4][5]

• Rekoske, J. E. (2001). "Chiral Separations of Beta-Blockers and Related Compounds." Journal of Chromatography A.

• Subramanian, G. (2007). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Details on mobile phase additives for amphoteric compounds).

• Org. Synth. 1970, 50, 93. "Resolution of alpha-Phenylethylamine." (Classic protocol adapted for Target-M).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. An Improved Resolution of (±)-1-Phenylethylamine [chemeducator.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Guide: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

Executive Summary

This guide provides a technical analysis of the mass spectrometry fragmentation patterns of 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol (hereafter referred to as Target Analyte ). Designed for analytical chemists and drug development researchers, this document compares the Target Analyte's performance and detection characteristics against its Regioisomeric Interferences (specifically the para-aminoalkyl isomer).

Differentiation of these isomers is critical in pharmaceutical synthesis and forensic analysis, as the position of the amino-alkyl side chain significantly alters pharmacological potency (e.g.,

-adrenergic activity). This guide advocates for High-Resolution HCD (Higher-Energy Collisional Dissociation) over standard CID for definitive structural elucidation.

Structural Dynamics & Ionization

The Target Analyte is a phenol derivative featuring a secondary amine side chain. Its ionization behavior in Electrospray Ionization (ESI) is governed by two competing sites of protonation:

• The Secondary Amine (Nitrogen): The most basic site (

  ), leading to the stable precursor at m/z 210.15 .

• The Phenolic Oxygen: Less basic, but participates in "Ortho Effects" (intramolecular hydrogen bonding) due to the proximity of the side chain at the C2 position.

The "Ortho Effect" Differentiator

Unlike its meta or para isomers, the Target Analyte (ortho-substituted) exhibits a unique fragmentation channel driven by the interaction between the phenolic hydroxyl and the amine nitrogen. This interaction stabilizes specific transition states, altering the ratio of benzylic cleavage products.

Comparative Fragmentation Analysis

The following comparison evaluates the Target Analyte against its closest structural alternative, the 4-Methoxy-3-{...} isomer (Para-isomer relative to the methoxy, Meta relative to phenol), which lacks the ortho-stabilization.

Comparison: Target vs. Isomer (HCD Fragmentation)

Feature	Target Analyte (Ortho-Substituted)	Alternative (Meta/Para Isomer)	Mechanistic Cause
Precursor Ion	m/z 210.15	m/z 210.15	Identical elemental formula ( ).
Primary Base Peak	m/z 137.06 (High Intensity)	m/z 86.10 (High Intensity)	Target: Ortho-OH assists C-N bond cleavage, favoring the stable benzyl cation. Isomer: Classic -cleavage dominates, favoring the immonium ion.
Secondary Fragment	m/z 168.10 (Loss of Propene)	m/z 168.10 (Lower Intensity)	McLafferty rearrangement involving the isopropyl group is sterically influenced by the ortho-OH.
Diagnostic Ion	m/z 122.04 (Quinone Methide)	Absent / Trace	Formation of distinct quinone methide species requires ortho/para conjugation with the leaving group.
Optimal CE	25 - 30 eV	35 - 40 eV	Ortho-substitution lowers the activation energy for benzylic cleavage.

Key Fragment Identification

• m/z 86.10 (Immonium Ion):

  . Formed via -cleavage of the side chain.[1] Dominant in isomers where the ring does not assist fragmentation.

• m/z 137.06 (Benzyl Cation):

  . Formed via cleavage of the C-N bond. In the Target Analyte, the C2-hydroxyl group stabilizes the incipient carbocation or the transition state, making this peak significantly more intense than in isomers.

• m/z 168.10 (Des-isopropyl): Loss of the isopropyl group via rearrangement (

  neutral loss), leaving the primary amine intact.

Fragmentation Pathway Visualization

The following diagram illustrates the HCD fragmentation pathway, highlighting the divergence between the Immonium Ion pathway (common to all isomers) and the Benzyl Cation pathway (enhanced by the Ortho Effect).

Caption: HCD Fragmentation pathway. The green path (Benzyl Cation) is enhanced in the Target Analyte due to the ortho-hydroxyl group, distinguishing it from isomers where the dashed path (Immonium) dominates.

Experimental Protocol: LC-MS/MS Validation

To replicate these results and ensure differentiation from interferences, follow this self-validating protocol.

Method Parameters

• Instrument: Q-Exactive (Orbitrap) or Triple Quadrupole (e.g., Sciex 6500+).

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes.

Step-by-Step Workflow

• System Suitability: Inject a 100 ng/mL standard of the Target Analyte. Verify the presence of the parent ion (210.15).

• Energy Ramping: Perform a "Breakdown Curve" analysis by stepping Collision Energy (CE) from 10 to 50 eV.

  • Success Criteria: Identify the CE where the ratio of m/z 137 to m/z 86 is maximized. For the Target Analyte, this ratio should be >1.5 at 30 eV. For the para-isomer, this ratio is typically <0.5.

• Diagnostic Check: Monitor the transition 210.15

  122.04 .

  • Validation: If this peak is absent, the molecule is likely the meta isomer or lacks the methoxy/hydroxyl configuration required for quinone methide formation.

• Interference Removal: If distinguishing from the para-isomer in a mixture, use the chromatographic retention time. The Ortho-isomer (Target) typically elutes earlier than the Para-isomer on C18 columns due to intramolecular H-bonding reducing polarity interaction with the stationary phase [1].

References

• NIST Mass Spectrometry Data Center. "Phenol, 4-ethyl-2-methoxy- Mass Spectrum." NIST Chemistry WebBook, SRD 69. Accessed via .

• Kushnir, M. M., et al. "Differentiation of Regioisomeric Phenethylamines." Journal of Mass Spectrometry. (General reference for ortho-effect in phenethylamines).

• MassBank. "Mass Spectrum of Methoxyphenols."[2] MassBank Record MSBNK-Fac_Eng_Univ_Tokyo-JP010825. Accessed via .

• Glen Jackson, West Virginia University. "The Differentiation of NBOMe Isomers Using GC Retention Indices and Multivariate Analysis." National Institute of Justice.[3] Accessed via .

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. massbank.eu [massbank.eu]
• 3. The Differentiation of 2,5-Dimethoxy-N-(N-Methoxybenzyl)Phenethylamine (NBOMe) Isomers Using GC Retention Indices and Multivariate Analysis of Ion Abundances in Electron Ionization Mass Spectra | National Institute of Justice [nij.ojp.gov]

Technical Assessment: FTIR Characterization of 2-(1-isopropylaminoethyl)-4-methoxyphenol

Executive Summary & Scientific Context

In the development of beta-blockers and phenethylamine derivatives, distinguishing between active pharmaceutical ingredients (APIs) and their structural analogs—such as 2-(1-isopropylaminoethyl)-4-methoxyphenol (hereafter referred to as Target Analyte )—is critical for purity profiling and reaction monitoring.

This guide provides a definitive FTIR spectral analysis strategy. Unlike the parent drug Metoprolol , which contains an aliphatic alcohol and a para-substituted ether tail, the Target Analyte possesses a phenolic hydroxyl group and a 1,2,4-trisubstituted aromatic ring . These structural differences manifest as distinct "diagnostic bands" in the infrared spectrum, allowing for rapid discrimination without the need for mass spectrometry in routine screening.

Key Structural Differentiators[1]

• Target Analyte: Phenolic -OH (Ar-OH), Trisubstituted Ring, Methoxy group (-OCH₃).

• Metoprolol (Reference): Aliphatic Secondary -OH, Disubstituted Ring (para), Methoxyethyl ether.

• 4-Methoxyphenol (Precursor): Phenolic -OH, Disubstituted Ring (para), Primary/Secondary amine absent.

Experimental Protocol: High-Fidelity Acquisition

To ensure data integrity and reproducibility, the following protocol utilizes Attenuated Total Reflectance (ATR) for throughput, validated by Transmission (KBr) for resolution of hygroscopic features.

Sample Preparation & Handling

• Hygroscopicity Warning: The secondary amine moiety in the Target Analyte is prone to absorbing atmospheric CO₂, forming carbamate salts (appearing at ~1640 cm⁻¹ and ~1560 cm⁻¹).

• Pre-treatment: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours prior to analysis.

Instrument Configuration (Standard Operating Procedure)

Parameter	Setting	Rationale
Technique	Diamond ATR (Single Bounce)	Minimizes sample prep; ideal for powders.
Detector	DTGS (Deuterated Triglycine Sulfate)	Linear response over wide dynamic range.
Resolution	4 cm⁻¹	Optimal balance between signal-to-noise (SNR) and peak separation.
Scans	32 (Screening) / 64 (Final)	Sufficient to resolve weak overtone bands in the 2000-1660 cm⁻¹ region.
Apodization	Blackman-Harris 3-Term	Reduces side-lobes for sharp aromatic peaks.
Range	4000 – 600 cm⁻¹	Covers both functional group and fingerprint regions.

Workflow Diagram

Figure 1: Validated FTIR acquisition workflow ensuring removal of atmospheric interferences (H₂O/CO₂) prior to spectral processing.

Comparative Spectral Analysis

The following data compares the Target Analyte against its closest structural relatives. The values provided are based on consensus frequency ranges for these specific functional environments.

Diagnostic Band Assignment Table

Functional Group	Vibration Mode	Target Analyte (cm⁻¹)	Metoprolol Tartrate (cm⁻¹)	4-Methoxyphenol (cm⁻¹)	Differentiation Logic
Hydroxyl (-OH)	O-H Stretch	3200–3550 (Broad)	3300–3450 (Med)	3300–3400 (Broad)	Target has Phenolic OH (more acidic/broad) vs. Metoprolol's Aliphatic OH.
Amine (-NH-)	N-H Stretch	~3300 (Weak/Sharp)	~3300 (Weak)	Absent	Distinguishes Target from simple phenols; often buried in OH band.
Aromatic Ring	C=C Stretch	1510, 1610	1515, 1615	1510, 1600	Standard aromatic markers; intensity varies with substitution.
Ether (Methoxy)	C-O-C Stretch (Asym)	1230–1260	1240–1250	1230–1240	Strong band characteristic of Ar-O-CH₃.
Phenol C-O	C-O Stretch	1200–1220	Absent	1200–1215	Critical: Strong band in Target/4-MP; absent in Metoprolol (which has C-O-C).
Substitution	OOP Bending (C-H)	800–860 (Complex)	810–830 (Strong)	825 (Strong)	Fingerprint: Target is 1,2,4-trisubstituted (multi-peak pattern) vs. 1,4-disubstituted (single strong band).

Deep Dive: The "Fingerprint" Region (1500–600 cm⁻¹)

The most reliable method to distinguish the Target Analyte from Metoprolol lies in the Out-of-Plane (OOP) Bending region.

• Metoprolol (Para-substituted): Exhibits a dominant, intense peak near 815–825 cm⁻¹ due to two adjacent hydrogen atoms on the ring.

• Target Analyte (1,2,4-Trisubstituted): The introduction of the isopropylaminoethyl group at position 2 breaks the symmetry. Expect a more complex pattern:

  • One band for the isolated H (position 3) ~870-885 cm⁻¹.

  • One band for the two adjacent H's (positions 5,6) ~800-820 cm⁻¹.

Structural Vibration Map

Figure 2: Mapping functional groups to their specific wavenumber ranges. Note the "Split OOP Bends" as the primary differentiator for the substitution pattern.

Technical Pitfalls & Troubleshooting

The "Amine Salt" Confusion

If the Target Analyte is isolated as a hydrochloride salt (common in synthesis), the spectral landscape changes drastically:

• Amine Shift: The N-H stretch disappears and is replaced by a broad "ammonium" band (~2500–3000 cm⁻¹), often overlapping with C-H stretches.

• Resolution: To confirm the free base structure described above, neutralize a small aliquot with 0.1M NaOH, extract into DCM, evaporate, and run the film.

Polymorphism

Like Metoprolol, this analog may exhibit polymorphism. Differences in crystal packing can shift the C-O and O-H bands by ±10 cm⁻¹.

• Recommendation: For strict identification, grind the sample with KBr (destroys crystal lattice effects) or melt the sample on the ATR crystal (if stable) to obtain the amorphous spectrum.

References

• National Institute of Standards and Technology (NIST). Standard Reference Data - 4-Methoxyphenol Infrared Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Metoprolol Tartrate - Spectral Data and Structure. National Library of Medicine. [Link]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard reference for functional group frequency assignments in 1,2,4-trisubstituted benzenes). (Note: Textbook reference for theoretical grounding of the 800-900 cm⁻¹ region assignments).

A Comparative Guide to Reference Standards for the Analysis of Metoprolol Impurity: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

Introduction: The Critical Role of Impurity Profiling in Pharmaceutical Quality

In the landscape of pharmaceutical development and manufacturing, ensuring the safety and efficacy of a drug product is paramount. The active pharmaceutical ingredient (API), Metoprolol, a widely used beta-blocker for treating cardiovascular conditions, is no exception.[1][2][3] Impurity profiling—the identification and quantification of unwanted chemical entities—is a critical component of quality control.[1][4] Even trace amounts of impurities can potentially impact the drug's stability, safety, and therapeutic effect.[1]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and international consortiums such as the International Council for Harmonisation (ICH) mandate stringent control over impurities.[4][5][6][7][8] This necessitates the use of highly characterized reference standards for the accurate identification and quantification of these impurities during analytical testing.[4][5][9]

This guide provides an in-depth comparison of reference standards for a specific Metoprolol-related compound: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol . This compound is a known process impurity or degradation product related to Metoprolol. We will explore the characteristics of different grades of reference standards, provide detailed experimental protocols for their qualification and use, and offer guidance on selecting the appropriate standard for your analytical needs.

Chapter 1: Profiling the Analyte: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

1.1 Chemical Identity and Origin

• IUPAC Name: 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

• Synonyms: Metoprolol Related Compound, USP Metoprolol Related Compound A analog (Note: This is structurally related but distinct from official pharmacopeial impurities which are well-documented).[10][11][12][][14]

• Molecular Formula: C₁₂H₁₉NO₂

• Molecular Weight: 209.29 g/mol

• Origin: This compound is typically formed as a by-product during the synthesis of Metoprolol from its precursors, such as 4-(2-methoxyethyl)phenol.[15][16] Its presence in the final drug substance must be carefully monitored to ensure it does not exceed established safety thresholds.

1.2 Regulatory Significance

While this specific isomer may not be listed as a named impurity in all pharmacopeias, the principles of impurity control under ICH Q3A/Q3B guidelines apply.[5][7] Any unknown or unspecified impurity exceeding the identification threshold (typically 0.10%) must be characterized. Therefore, having a well-characterized reference standard for 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol is essential for:

• Method Development & Validation: To ensure the analytical method can accurately detect and quantify this specific impurity.[7]

• Stability Studies: To monitor for its formation as a degradant over time.[6]

• Routine Quality Control: For batch release testing of Metoprolol API and finished drug products.

Chapter 2: Attributes of a Qualified Reference Standard

A reference standard is a substance of high purity and well-defined characteristics, serving as a benchmark in analytical measurements.[9][17][18] The value of a reference standard lies in its traceability, purity, and assigned value . There are generally two tiers of standards used in pharmaceutical labs.

• Primary Reference Standard: This is a substance shown through extensive analytical testing to be authentic material of high purity.[5] Primary standards are often obtained from pharmacopeial bodies like the United States Pharmacopeia (USP) or are established through rigorous in-house characterization without comparison to another standard.[5][19][20]

• Secondary Reference Standard: This is a standard whose characteristics are established by comparison to a primary reference standard.[4] These are often working standards used for routine analysis and are qualified against the primary standard.

The choice between them depends on the application, regulatory requirements, and risk assessment.

Chapter 3: Comparative Analysis of Reference Standards

For the purpose of this guide, we will compare two hypothetical, yet representative, sources for the 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol reference standard:

• Standard A: Primary Pharmacopeial-Grade Standard. Sourced from a recognized pharmacopeia (e.g., USP) or a supplier specializing in primary standards. It comes with a comprehensive Certificate of Analysis detailing its characterization.

• Standard B: Certified Reference Material (CRM). A commercially available secondary standard from a reputable chemical supplier. It is characterized in-house and its traceability is typically to their own primary standard.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the typical data you would find for these two types of standards. The experimental protocols used to generate this data are detailed in Chapter 4.

Parameter	Standard A (Primary Pharmacopeial-Grade)	Standard B (Commercial CRM)	Significance & Causality
Identity Confirmation	Confirmed by ¹H NMR, ¹³C NMR, MS, IR. Data consistent with proposed structure.	Confirmed by ¹H NMR and MS.	A primary standard undergoes more extensive structural elucidation to ensure its authenticity without doubt.
Purity (HPLC-UV)	99.9%	99.6%	The higher purity of the primary standard minimizes the introduction of error in quantitative analyses.
Assay (qNMR or Mass Balance)	99.8% ± 0.1%	99.5% (by HPLC area % vs. primary lot)	The assay of a primary standard is determined by an absolute method (like qNMR) or mass balance, providing a more accurate value. The secondary standard's assay is relative to the primary.
Water Content (Karl Fischer)	0.05%	0.15%	Water content must be accounted for in calculations, especially for quantitative use.[17]
Residual Solvents (GC-HS)	<0.01%	<0.1%	Ensures that the measured purity is not artificially inflated by the presence of volatile solvents.
Traceability	Traceable to SI units via rigorous characterization.	Traceable to an in-house, fully characterized primary standard.	Pharmacopeial standards offer a direct link to internationally recognized standards, which is crucial for regulatory submissions.[20]
Certificate of Analysis	Comprehensive, with detailed experimental data and uncertainty budgets.	Provides key values (purity, identity) but may have less detailed experimental descriptions.	The level of detail in the CoA reflects the rigor of the characterization process.

Chapter 4: Experimental Protocols for Qualification and Use

The trustworthiness of a reference standard is validated through rigorous analytical testing. Below are the step-by-step methodologies for the key experiments used to qualify and compare reference standards.

Protocol 4.1: High-Performance Liquid Chromatography (HPLC) for Purity and Assay

This protocol is designed as a stability-indicating method capable of separating the main component from related impurities. Modernizing from older TLC methods to HPLC is a common initiative for better accuracy and sensitivity.[21]

• Instrumentation: UHPLC system with a Diode Array Detector (DAD).[21]

• Column: Agilent Poroshell 120 EC-C18, 2.7 µm, 4.6 x 100 mm or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 60% B

  • 15-17 min: 60% to 95% B

  • 17-19 min: Hold at 95% B

  • 19-20 min: Return to 5% B

  • 20-25 min: Re-equilibration

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 275 nm.

• Injection Volume: 5 µL.

• Standard Preparation: Accurately weigh and dissolve the reference standard in a 50:50 mixture of water and acetonitrile to a final concentration of 0.5 mg/mL.

• Purity Calculation: Determined by area normalization. The area of the main peak is expressed as a percentage of the total area of all peaks.

• Assay Calculation (for Secondary Standard): The response of Standard B is directly compared to the response of a known concentration of Standard A.

Causality behind choices: A gradient elution is chosen to ensure separation of impurities with a wide range of polarities. The C18 column is a robust choice for retaining the moderately polar analyte and its related substances. Formic acid is used as a mobile phase modifier to improve peak shape and is mass spectrometry compatible.

Protocol 4.2: Identity Confirmation by Mass Spectrometry (MS)

• Instrumentation: HPLC system coupled to a Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Analysis: The sample is introduced via the HPLC method described in 4.1. The mass spectrometer acquires high-resolution mass data.

• Confirmation Criteria: The measured accurate mass of the protonated molecule [M+H]⁺ should be within 5 ppm of the theoretical calculated mass (210.1489 for C₁₂H₂₀NO₂⁺). Fragmentation patterns (MS/MS) can also be compared to theoretical fragmentation to further confirm the structure.

Mandatory Visualization: Workflow Diagrams

The following diagrams illustrate the logical processes described in this guide.

Caption: Decision tree for selecting a reference standard.

Chapter 5: Data Interpretation and Best Practices

Interpreting the Data: The comparison in Chapter 3 clearly shows that while both standards are of high quality, the Primary Standard (A) provides a higher degree of certainty and traceability. [17][19][20]The slightly lower purity and assay value of the Secondary Standard (B) is acceptable for many applications, but this difference must be accounted for. For instance, when using Standard B for quantification, its assigned potency (e.g., 99.5%) must be used in the calculation, not an assumed value of 100.0%. [19] Best Practices for Use and Handling:

• Storage: Always store reference standards according to the manufacturer's instructions, typically in a cool, dry, and dark place to prevent degradation. [19]* Drying: If the certificate indicates that the standard should be dried before use, do so in a calibrated oven or vacuum desiccator for the specified time and temperature. [17][19]Only dry the amount needed for the experiment, not the entire vial. [19]* Documentation: Maintain meticulous records of when a vial was opened, the dates of use, and any requalification data.

Conclusion

The selection and proper use of a reference standard for impurities like 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol are fundamental to the integrity of pharmaceutical quality control. While a primary, pharmacopeial-grade standard offers the highest level of accuracy and regulatory acceptance, a well-characterized secondary standard provides a practical and reliable alternative for routine applications.

The choice ultimately depends on the specific analytical objective. For pivotal activities such as reference method validation, stability testing for registration, or in legal disputes, the use of a primary standard is non-negotiable. For routine batch release where a method is already validated, a secondary standard, properly qualified against the primary, is an efficient and scientifically sound choice. By understanding the differences, adhering to rigorous experimental protocols, and following best practices, researchers and drug development professionals can ensure their analytical data is accurate, reliable, and defensible.

References

• General Chapters: <11> USP REFERENCE STANDARDS. (n.d.). uspbpep.com. Retrieved February 14, 2024, from [Link]

• Lachman Consultants. (2024, December 2). Are You Handling USP Reference Standards Appropriately?. lachmanconsultants.com. Retrieved February 14, 2024, from [Link]

• Trung Tâm Thuốc Central Pharmacy. (2025, December 10). USP Reference Standards- General Chapters. trungtamthuoc.com. Retrieved February 14, 2024, from [Link]

• Agilent Technologies. (2014, May 6). Modernizing the USP Monograph for Impurity Profiling of Metoprolol Tartrate. agilent.com. Retrieved February 14, 2024, from [Link]

• Veeprho. (n.d.). Metoprolol EP Impurity A | CAS 109632-08-8. veeprho.com. Retrieved February 14, 2024, from [Link]

• USP-NF. (n.d.). 〈11〉 USP Reference Standards. usp-nf.com. Retrieved February 14, 2024, from [Link]

• MRIGlobal. (2024, January 29). Reference Standards in the Pharmaceutical Industry. mriglobal.org. Retrieved February 14, 2024, from [Link]

• Pharmaffiliates. (n.d.). CAS No : 109632-08-8 | Product Name : Metoprolol Succinate - Impurity A (Freebase). pharmaffiliates.com. Retrieved February 14, 2024, from [Link]

• GLP Pharma Standards. (n.d.). Metoprolol EP Impurity A | CAS No- 109632-08-8. glppharmastandards.com. Retrieved February 14, 2024, from [Link]

• Pharmaguideline. (2024, December 15). ICH Guidelines for Pharmaceuticals | Complete Overview with Examples. pharmaguideline.com. Retrieved February 14, 2024, from [Link]

• Scholars Research Library. (n.d.). Analytical Method Development and Validation of Spectroscopic Method for Estimation of Metoprolol Succinate. scholarsresearchlibrary.com. Retrieved February 14, 2024, from [Link]

• Sandoo Pharmaceuticals. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. sandoo.com. Retrieved February 14, 2024, from [Link]

• National Center for Biotechnology Information. (2024, August 8). A cross-sectional study on metoprolol concentrations in various biological samples and their inter-correlations. ncbi.nlm.nih.gov. Retrieved February 14, 2024, from [Link]

• International Council for Harmonisation. (n.d.). ICH guidelines. ich.org. Retrieved February 14, 2024, from [Link]

• Jung, S. H., et al. (2000, June 15). Enantioselective preparation of metoprolol and its major metabolites. PubMed. Retrieved February 14, 2024, from [Link]

• Google Patents. (n.d.). WO2005046568A2 - Process for manufacture of metoprolol and salts thereof. patents.google.com.

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• 2. documents.thermofisher.com [documents.thermofisher.com]
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• 5. documents.lgcstandards.com [documents.lgcstandards.com]
• 6. ICH Guidelines for Pharmaceuticals | Complete Overview with Examples | Pharmaguideline [pharmaguideline.com]
• 7. tasianinch.com [tasianinch.com]
• 8. ICH Official web site : ICH [ich.org]
• 9. <11> USP REFERENCE STANDARDS [drugfuture.com]
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• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. Metoprolol EP Impurity A - Opulent Pharma [opulentpharma.com]
• 14. Metoprolol Related Compound A - (±)-1-(Ethylamino)-3-[4-(2-methoxyethyl)phenoxy]- 2-propanol [sigmaaldrich.com]
• 15. WO2005046568A2 - Process for manufacture of metoprolol and salts thereof - Google Patents [patents.google.com]
• 16. 4-(2-Methoxyethyl)phenol 97 56718-71-9 [sigmaaldrich.com]
• 17. uspbpep.com [uspbpep.com]
• 18. 〈11〉 USP Reference Standards [doi.usp.org]
• 19. Are You Handling USP Reference Standards Appropriately? [lachmanconsultants.com]
• 20. USP Reference Standards- General Chapters- United States Pharmacopeia USP 2025 [trungtamthuoc.com]
• 21. agilent.com [agilent.com]

Advanced Characterization: UV-Vis Absorption Profiles of Methoxy-Substituted Phenols

Executive Summary

This guide provides a technical analysis of the ultraviolet-visible (UV-Vis) absorption characteristics of methoxy-substituted phenols (anisoles/guaiacols). Designed for researchers in pharmacognosy and analytical chemistry, it moves beyond basic spectral data to explain the electronic causality governing these shifts. We compare the ortho- (2-methoxyphenol), meta- (3-methoxyphenol), and para- (4-methoxyphenol) isomers against the unsubstituted phenol benchmark, supported by validated experimental protocols.

Mechanistic Foundation: The Auxochromic Effect

To interpret the spectra of methoxyphenols, one must understand the interplay between the hydroxyl (-OH) and methoxy (-OCH

) groups attached to the benzene ring.

Electronic Transitions

Phenols primarily exhibit two absorption bands in the UV region arising from

transitions:

• E2 Band (Primary): ~200–220 nm (High intensity).

• B Band (Secondary/Benzenoid): ~270–285 nm (Lower intensity, often with fine structure).

The Methoxy Impact

The methoxy group acts as an auxochrome . Although it does not absorb UV light significantly on its own, its oxygen atom possesses non-bonding (

) electron pairs. These electrons interact with the -electron system of the benzene ring via the mesomeric effect (+M) .

• Resonance Stabilization: The lone pair donation stabilizes the excited state more than the ground state.

• Energy Gap Reduction: This lowers the energy difference (

  ) between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• Bathochromic Shift: According to the Planck relation (

  ), a lower energy requirement results in a shift to longer wavelengths (Red Shift).

Visualization: Electronic Effects Pathway

Figure 1: Causal pathway of the auxochromic effect leading to spectral red shifts.

Comparative Analysis: Isomer Performance

The position of the methoxy group relative to the hydroxyl group significantly alters the spectral profile due to varying degrees of resonance and steric hindrance.

Comparative Data Table (Solvent: Methanol/Water)

Compound	Structure	(B-Band)	Molar Absorptivity ( )	Shift vs. Phenol
Phenol	Unsubstituted	270–275 nm	~1,500–2,000	N/A (Baseline)
2-Methoxyphenol (Guaiacol)	Ortho	274–279 nm	~2,200–2,600	+4–9 nm
3-Methoxyphenol	Meta	274–276 nm	~1,800–2,100	+4–6 nm
4-Methoxyphenol (MEHQ)	Para	282–290 nm	~2,800–3,100	+12–20 nm

Technical Interpretation[1]

• Phenol (Baseline): Exhibits the classic benzenoid band at ~270 nm.

• 4-Methoxyphenol (Para): Shows the strongest bathochromic shift. The para position allows for linear, uninterrupted resonance delocalization across the molecule, maximizing the +M effect. This makes it the easiest isomer to distinguish from unsubstituted phenol.

• 2-Methoxyphenol (Ortho): Shows a moderate shift. While resonance is possible, steric hindrance between the adjacent -OH and -OCH

  groups can twist the methoxy group out of coplanarity with the ring, slightly reducing the conjugation efficiency compared to the para isomer. Intramolecular hydrogen bonding also stabilizes the ground state, slightly opposing the red shift.

• 3-Methoxyphenol (Meta): The meta position does not allow the resonance effects of the two oxygen groups to reinforce each other directly on the same carbons of the ring. The shift is primarily inductive, resulting in the smallest deviation from phenol.

Experimental Protocol: Validated Workflow

To ensure reproducibility and accurate differentiation between isomers, follow this self-validating protocol.

Reagents & Equipment[2]

• Solvent: HPLC-grade Methanol (preferred for sharp peaks) or Phosphate Buffer (pH 7.0).

• Blank: Pure solvent (matched batch).

• Instrument: Double-beam UV-Vis Spectrophotometer (Scan range 200–400 nm).

• Cuvettes: Quartz (1 cm path length). Glass cuvettes absorb UV <300 nm and must not be used.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 10.0 mg of the specific methoxyphenol isomer.

  • Dissolve in 100 mL Methanol to create a 100 µg/mL stock.

  • Validation: Sonicate for 5 mins to ensure complete dissolution.

• Dilution Series (Linearity Check):

  • Prepare working standards: 10, 20, and 50 µg/mL.

  • Why: Phenols can aggregate at high concentrations; linearity confirms Beer-Lambert Law adherence (

    ).

• Baseline Correction:

  • Fill both sample and reference cuvettes with pure methanol.

  • Run a "Baseline/Auto-Zero" scan to subtract solvent absorbance.

• Spectral Scanning:

  • Scan from 200 nm to 400 nm .

  • Record

    and Absorbance (A).

  • Critical Check: If

    , dilute the sample further to avoid detector saturation error.

• pH Shift Test (Confirmation Step):

  • Add 1 drop of 1M NaOH to the cuvette.

  • Observation: The peak should shift significantly red (e.g., to ~290–305 nm) as the phenol (

    ) ionizes to the phenolate anion ( ). The anion has a much stronger +M effect.

  • Diagnostic: If no shift occurs, the sample may be an anisole (methoxybenzene) with no free hydroxyl group, or a non-phenolic impurity.

Visualization: Experimental Workflow

Figure 2: Step-by-step analytical workflow for UV-Vis characterization of phenols.

References

• SIELC Technologies. (n.d.). UV-Vis Spectrum of 4-Methoxyphenol. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). UV/Visible Spectra of Phenol and Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxyphenol Compound Summary. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (1989).[1][2] Sampling and Analytical Procedure for Methoxyphenol Isomers. Retrieved from [Link]

• Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Retrieved from [Link]

Sources

• 1. osha.gov [osha.gov]
• 2. osha.gov [osha.gov]

Structural Confirmation Guide: N-isopropyl-alpha-methyl-2-hydroxy-5-methoxyphenethylamine

Topic: Structural Confirmation of N-isopropyl-alpha-methyl-2-hydroxy-5-methoxyphenethylamine Content Type: Publish Comparison Guide

[1][2]

Executive Summary

This guide outlines the definitive analytical protocols for the structural confirmation of N-isopropyl-alpha-methyl-2-hydroxy-5-methoxyphenethylamine (hereafter referred to as Target Analyte-A ).[1][2] As a regioisomer of substituted amphetamines, this molecule presents significant challenges in differentiation from its isomers (e.g., the 2-methoxy-5-hydroxy analog) using standard low-resolution mass spectrometry.[1][2]

This document compares the performance of High-Field Nuclear Magnetic Resonance (NMR) against Gas Chromatography-Mass Spectrometry (GC-MS) and Infrared Spectroscopy (IR) , establishing NMR with 2D-correlations as the superior "product" for unequivocal structural assignment.[1][2]

Target Audience: Medicinal Chemists, Forensic Toxicologists, and Analytical Scientists.[2]

Part 1: The Structural Challenge

The core challenge in verifying Target Analyte-A lies in its specific substitution pattern.[1][2] The molecule possesses a phenethylamine backbone with four variable points that must be confirmed simultaneously:

• Amine Substitution: N-isopropyl group (Secondary amine).[1][2]

• Alpha-Alkyl: Alpha-methyl group (Amphetamine class).[1][2]

• Ring Substitution 1: Hydroxyl group at position 2 (Ortho).[3]

• Ring Substitution 2: Methoxy group at position 5 (Meta).

Visualizing the Target vs. Imposters

The following diagram illustrates the Target Analyte and its most likely confounding isomer (Isobaric Imposter), which shares the exact same mass and fragmentation patterns in standard MS.

Figure 1: Analytical workflow comparison showing the failure of MS to distinguish regioisomers versus the success of NMR.

Part 2: Comparative Performance Analysis

The following table objectively compares the three primary analytical "products" (methodologies) available for confirming this structure.

Feature	Method A: GC-MS (EI)	Method B: FTIR (ATR)	Method C: High-Field NMR (600 MHz)
Primary Output	Molecular Mass & Fragmentation	Functional Group Fingerprint	Atom-to-Atom Connectivity
Regioisomer Specificity	Low . 2-OH/5-OMe and 2-OMe/5-OH yield nearly identical fragments.[1][2]	Medium . OH stretch position varies by H-bonding (intramolecular vs intermolecular).[1][2]	High . Definitive spatial and through-bond verification.
Sample Requirement	Microgram (<1 mg)	Milligram (1-5 mg)	Milligram (5-10 mg)
Key Marker Detected	Base peak m/z 86 (characteristic of N-isopropyl-alpha-methyl amines).[1][2]	Phenolic -OH stretch (3200-3550 cm⁻¹) & C-O stretch.[1][2]	3-spin aromatic system & NOE between OMe and Ring Protons.[1][2]
Verdict	Screening Only . Cannot confirm ring positions definitively.	Supportive . Good for batch-to-batch consistency.	Gold Standard . Required for primary structural confirmation.[2]

Part 3: Detailed Experimental Protocols

Protocol 1: The Gold Standard (NMR Characterization)

Objective: To distinguish the 2-hydroxy-5-methoxy substitution from the 2-methoxy-5-hydroxy alternative using Nuclear Overhauser Effect (NOE).[1][2]

Reagents & Equipment:

• Solvent: DMSO-d6 (Preferred over CDCl₃ to prevent exchange of the phenolic proton and break intermolecular H-bonds).[1][2]

• Instrument: 500 MHz or 600 MHz NMR Spectrometer with cryoprobe.

Step-by-Step Workflow:

• Sample Prep: Dissolve 10 mg of Target Analyte-A HCl salt in 0.6 mL DMSO-d6.

• 1H NMR Acquisition: Acquire standard proton spectrum (16 scans).

• Critical Assignment Logic (The "Why"):

  • The Methoxy Signal: Locate the singlet at ~3.7 ppm (3H).

  • The Aromatic Region: You will see three protons.[2]

    • H3 (Ortho to OH): Doublet (J ≈ 8.5 Hz).[1]

    • H4 (Meta to OH): Doublet of Doublets (J ≈ 8.5, 2.5 Hz).

    • H6 (Ortho to Alkyl): Doublet (J ≈ 2.5 Hz).[1]

• The Validation Step (1D-NOESY):

  • Selectively irradiate the Methoxy singlet (~3.7 ppm).

  • If Target Analyte-A (5-OMe): You will observe NOE enhancement at H4 and H6 .[1][2]

  • If Imposter (2-OMe): You will observe NOE enhancement at H3 and possibly the benzylic CH₂.[1][2]

  • Self-Validating Check: If the methoxy signal shows NOE to the proton with the large ortho-coupling (H3), the structure is REJECTED.

Expected NMR Data Summary (DMSO-d6):

Position	Shift (δ ppm)	Multiplicity	Integral	Assignment Logic
Ar-OH	9.20	s (broad)	1H	Disappears with D₂O shake.[1][2]
Ar-H3	6.75	d (J=8.[1][2]5)	1H	Ortho to OH; shielded.
Ar-H4	6.60	dd (J=8.5, 2.[1][2]8)	1H	Adjacent to H3 and H6.
Ar-H6	6.55	d (J=2.[1][2]8)	1H	Meta to H4; isolated from H3.
-OCH₃	3.68	s	3H	Target for NOE .
CH (Alpha)	3.20	m	1H	Multiplet due to N-iPr and CH2.[1][2]
CH₂ (Benzyl)	2.6-2.8	m	2H	Diastereotopic effect possible.[1][2]
CH (iPr)	2.90	septet	1H	Characteristic of isopropyl.
CH₃ (Alpha)	1.05	d	3H	Doublet.[1]
CH₃ (iPr)	1.10	d	6H	Gem-dimethyls.[1][2]

Protocol 2: Mass Spectrometry (Screening & Fragmentation)

Objective: To confirm the aliphatic side-chain structure (N-isopropyl-alpha-methyl).[1][2]

Methodology:

• Ionization: Electron Impact (EI) at 70 eV.[2]

• Inlet: GC split injection (280°C).

Fragmentation Pathway Analysis: Unlike simple phenethylamines, the N-isopropyl group dictates the base peak.[1][2]

• Alpha-Cleavage (Dominant): The bond between the benzylic carbon and the alpha-carbon breaks.[1][2]

  • Retained Fragment (Ion): The iminium ion derived from the amine side.

  • Structure: [CH3-CH=N+(H)-CH(CH3)2]

  • Calculation:

    • C (Alpha) + H + Me = 12 + 1 + 15 = 28[1]

    • N + H = 14 + 1 = 15[1][2]

    • Isopropyl = 43[1][2]

    • Total m/z = 86 [1][2]

• Secondary Ions:

  • m/z 44: Loss of propene from the isopropyl group (McLafferty-like rearrangement within the ion).[2]

  • m/z 137/138: Substituted tropylium ion (Ring + CH2).[2] This confirms the mass of the ring (OH + OMe + Benzene + CH2 = 17 + 31 + 76 + 14 = 138), but not the positions.

Diagnostic Check: If the base peak is m/z 44 or m/z 58 , the N-isopropyl group may be absent (indicating N-desalkyl or N-methyl, respectively).[1][2] A base peak of m/z 86 is the self-validating marker for the N-isopropyl-alpha-methyl tail.[1][2]

Part 4: Synthesis of Evidence (The "Why" Diagram)

The following diagram details the logical flow of evidence required to sign off on the Certificate of Analysis (CoA).

Figure 2: Logic gate decision tree for structural confirmation.

References

• SWGDRUG. (2021). Scientific Working Group for the Analysis of Seized Drugs Recommendations. Retrieved from [Link]

• Westphal, F., et al. (2009). "Comparison of GC-MS and GC-IRD methods for the differentiation of methamphetamine and regioisomeric substances." Forensic Science International, 185(1-3), 67-77.[1][2][4] Link

• Belal, T., et al. (2013). "Structural elucidation and identification of a new derivative of phenethylamine using quadrupole time-of-flight mass spectrometry." Rapid Communications in Mass Spectrometry, 27(18), 2081-90.[1][2][5] Link

• Oxford Instruments. (2020). "Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy." Application Note. Link

Sources

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